Acebutolol hydrochloride, (R)-

• CAS: 96450-13-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Chiral Separation of Acebutolol Enantiomers

Abstract

This technical guide provides a comprehensive overview of the principles and practices for the successful chiral separation of acebutolol enantiomers. Acebutolol, a cardioselective β-1 adrenergic receptor antagonist, is marketed as a racemic mixture, yet its enantiomers exhibit distinct pharmacological and pharmacokinetic profiles. The (S)-enantiomer is primarily responsible for the β-blocking activity, while the (R)-enantiomer shows significantly less activity.[1][2] This stereoselectivity necessitates robust and reliable analytical methods for enantiomeric separation to support drug development, quality control, and pharmacokinetic studies. This document delves into the fundamental mechanisms of chiral recognition and presents detailed, field-proven protocols for High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), designed for researchers, scientists, and drug development professionals.

Introduction: The Clinical Imperative for Chiral Separation

Acebutolol is widely prescribed for the management of hypertension and cardiac arrhythmias.[3] Like many β-blockers, it possesses a single chiral center in its structure, leading to the existence of two enantiomers, (R)- and (S)-acebutolol. The therapeutic action is predominantly attributed to the (S)-enantiomer, which has a much greater affinity for the β-adrenergic receptor.[1] Furthermore, studies have indicated stereoselectivity in the pharmacokinetics of acebutolol, with potential differences in absorption, metabolism, and excretion between the enantiomers.[1][2][4][5]

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established clear guidelines emphasizing the need to characterize the individual enantiomers of a chiral drug.[6][7][8] This includes developing stereospecific analytical methods to assess enantiomeric purity, stability, and pharmacokinetic profiles.[6][7] Therefore, the development of efficient and validated chiral separation methods is not merely an academic exercise but a critical regulatory and scientific requirement in the pharmaceutical industry.[9][10]

Physicochemical Properties of Acebutolol

A thorough understanding of the analyte's physicochemical properties is fundamental to rational method development. These properties influence solubility, ionization state, and potential interactions with the stationary and mobile phases.

Property	Value	Source
Molecular Formula	C18H28N2O4	[11]
Molecular Weight	336.4 g/mol	[11][12]
pKa (Basic)	9.52 - 9.67	[11]
logP	1.71	[11]
UV Absorbance (in 0.01M HCl)	λmax ≈ 233 nm, 322 nm	[13][14]
Structure	[15]

Table 1: Key physicochemical properties of acebutolol.

Principles of Chiral Recognition for β-Blockers

Direct chiral separation via chromatography is the most prevalent approach, relying on the formation of transient diastereomeric complexes between the analyte enantiomers and a chiral stationary phase (CSP).[16][17] For β-blockers like acebutolol, polysaccharide-based and macrocyclic antibiotic-based CSPs have demonstrated exceptional success.[16][18][19]

The chiral recognition mechanism on polysaccharide derivatives, such as amylose or cellulose coated with phenyl carbamate derivatives, is multifactorial.[20][21] It involves a combination of interactions:

• Hydrogen Bonding: The hydroxyl and secondary amine groups near acebutolol's chiral center can form hydrogen bonds with the carbonyl and N-H groups of the carbamate selector on the CSP.

• π-π Interactions: The aromatic ring of acebutolol can interact with the electron-rich phenyl groups of the CSP.

• Steric Interactions: The precise spatial arrangement of functional groups on the CSP creates chiral grooves or cavities. One enantiomer fits more favorably into this chiral environment, leading to a stronger interaction and longer retention time, thus enabling separation.[20]

Caption: Chiral recognition mechanism of acebutolol on a polysaccharide CSP.

Methodologies for Chiral Separation

High-Performance Liquid Chromatography (HPLC) remains the gold standard for chiral analysis, though Supercritical Fluid Chromatography (SFC) is gaining significant traction due to its high speed and efficiency.[10][22][23] Capillary Electrophoresis (CE) also presents a powerful, orthogonal technique requiring minimal sample and solvent.[24][25]

High-Performance Liquid Chromatography (HPLC)

HPLC offers high reproducibility and a wide variety of commercially available CSPs.[16] Macrocyclic antibiotic CSPs, such as those based on teicoplanin, are particularly effective for β-blockers in polar ionic mode.

Experimental Protocol: HPLC Separation on a Teicoplanin-Based CSP

This protocol is adapted from a validated method for the determination of acebutolol enantiomers in plasma.[26]

1. Materials and Equipment:

• HPLC system with a fluorescence or UV detector.

• Chirobiotic T (Teicoplanin) column (e.g., 250 x 4.6 mm, 5 µm).

• HPLC-grade methanol, glacial acetic acid, and triethylamine (TEA).

• Acebutolol racemic standard.

2. Chromatographic Conditions:

• Mobile Phase: Methanol / Glacial Acetic Acid / Triethylamine (100 : 0.025 : 0.050, v/v/v).

  • Scientist's Note: This is a polar ionic mobile phase (PIM). The acidic and basic additives are crucial for sharpening peaks and facilitating the ionic interactions necessary for chiral recognition on this type of CSP.

• Flow Rate: 0.8 mL/min.

• Column Temperature: Ambient (e.g., 25 °C).

• Detection:

  • Fluorescence: Excitation at 333 nm, Emission at 470 nm.[26]

  • UV: 240 nm.[13]

• Injection Volume: 10-20 µL.

3. Sample Preparation:

• Prepare a stock solution of racemic acebutolol in the mobile phase at a concentration of 100 µg/mL.

• Further dilute to a working concentration (e.g., 10 µg/mL) with the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection.

4. Procedure:

• Equilibrate the Chirobiotic T column with the mobile phase for at least 30-60 minutes or until a stable baseline is achieved.

• Inject a blank (mobile phase) to ensure no system peaks interfere with the analytes.

• Inject the prepared acebutolol standard solution.

• Identify the two enantiomer peaks. Based on literature, for a similar β-blocker (atenolol) on a Chirobiotic V column, the (S)-enantiomer elutes before the (R)-enantiomer. Elution order should be confirmed with individual enantiomer standards if available.

• Integrate the peak areas for quantification of enantiomeric purity or ratio.

Expected Results: This method should provide baseline resolution of the S-(-)- and R-(+)-acebutolol enantiomers. The published method demonstrated linearity over a range of 10-500 ng/mL in plasma with a detection limit of 2 ng/mL for each enantiomer.[26]

Supercritical Fluid Chromatography (SFC)

SFC utilizes supercritical CO2 as the primary mobile phase, often with a polar co-solvent (modifier). It offers faster separations and reduced solvent consumption compared to HPLC.[22][27] Polysaccharide-based CSPs are highly effective in SFC for separating β-blockers.[28]

Experimental Protocol: SFC Screening for Acebutolol

This protocol provides a starting point for developing a rapid SFC separation method.

1. Materials and Equipment:

• Analytical SFC system with a UV or Mass Spectrometry (MS) detector.

• Immobilized polysaccharide-based CSP (e.g., CHIRALPAK IB-3, IC, etc.) (e.g., 150 x 4.6 mm, 3 or 5 µm).

  • Scientist's Note: Immobilized CSPs are highly recommended for SFC as they are robust and compatible with a wider range of solvents compared to coated phases.[29]

• SFC-grade CO2, methanol, ethanol, and a basic additive like diethylamine (DEA) or ammonia.

2. Chromatographic Conditions:

• Mobile Phase: Supercritical CO2 / Methanol with 0.5% (v/v) ammonia.

• Gradient: 5% to 40% Methanol over 5-8 minutes.

  • Scientist's Note: A generic gradient is an excellent starting point for screening. The basic additive is critical for good peak shape for basic compounds like acebutolol.

• Flow Rate: 3.0 mL/min.

• Back Pressure: 150 bar.

• Column Temperature: 40 °C.

• Detection: UV at 233 nm.

3. Sample Preparation:

• Dissolve racemic acebutolol in methanol to a concentration of 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter.

4. Procedure:

• Equilibrate the column with the initial mobile phase conditions.

• Inject the prepared acebutolol sample.

• Monitor the chromatogram for the elution of two separated peaks.

• Optimize the separation by adjusting the gradient slope, type of alcohol modifier (methanol vs. ethanol), or the concentration/type of additive to maximize resolution.

• Once optimal conditions are found, the method can be converted to an isocratic separation for faster analysis time in routine applications.

Comparative Method Performance

Parameter	HPLC Method (Teicoplanin CSP)	SFC Method (Polysaccharide CSP)
Technique	Reversed-Phase / Polar Ionic	Normal Phase
Typical CSP	Chirobiotic T (Macrocyclic Antibiotic)	CHIRALPAK IA/IB/IC (Polysaccharide)
Mobile Phase	Methanol with Acid/Base Additives	CO2 with Alcohol Modifier + Additive
Typical Analysis Time	15 - 40 minutes[26]	< 10 minutes[28]
Resolution (Rs)	Often > 1.5 (Baseline)[26]	Often > 1.5 (Baseline)[28]
Advantages	Widely available, robust, well-understood	Very fast, low organic solvent use, "green"
Considerations	Longer run times, higher solvent cost	Requires specialized instrumentation

Table 2: Comparison of typical performance characteristics for HPLC and SFC chiral separation of β-blockers.

Method Validation and Regulatory Considerations

Developing a separation method is only the first step. For use in a regulated environment, the method must be thoroughly validated to ensure it is fit for its intended purpose.[30] The validation workflow must demonstrate specificity, linearity, accuracy, precision, and robustness according to guidelines from the International Council for Harmonisation (ICH).[9][30]

Caption: A typical workflow for analytical method validation.

For chiral methods, specificity is paramount. This involves demonstrating that the method can unequivocally separate the two enantiomers from each other and from any potential impurities or degradation products. The stability of the enantiomers must also be assessed to ensure that racemization does not occur during sample storage or analysis.[7]

Conclusion

The chiral separation of acebutolol enantiomers is a critical task in pharmaceutical analysis, driven by stereoselective pharmacology and regulatory requirements. Both HPLC and SFC offer powerful solutions for achieving this separation. HPLC with macrocyclic antibiotic or polysaccharide-based CSPs provides robust and high-resolution methods, while SFC on immobilized polysaccharide phases offers a significant advantage in speed and reduced environmental impact. The choice of technique will depend on the specific application, available instrumentation, and desired throughput. Regardless of the method chosen, a comprehensive validation strategy is essential to ensure the generation of accurate and reliable data for regulatory submission and quality control.

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Comprehensive Technical Guide: (R)-Acebutolol Hydrochloride Chemical and Physical Properties

Executive Summary

Acebutolol hydrochloride is a well-characterized, orally active β1​ -adrenergic receptor antagonist utilized in the management of hypertension and cardiac arrhythmias[1]. However, acebutolol is administered clinically as a racemate. Advanced pharmacological profiling reveals a distinct stereospecific dichotomy: while the (S)-enantiomer is predominantly responsible for the β -adrenoceptor blocking activity, the (R)-enantiomer exhibits pronounced membrane-stabilizing (quinidine-like) effects[2].

This whitepaper provides an in-depth technical analysis of (R)-Acebutolol hydrochloride , detailing its physicochemical properties, asymmetric synthesis pathways, and the analytical methodologies required for rigorous chiral resolution.

Chemical Identity & Physicochemical Profiling

Understanding the fundamental physicochemical properties of (R)-Acebutolol HCl is critical for formulation development and pharmacokinetic modeling. The molecule features a secondary amine, an ether linkage, and an amide moiety, which collectively dictate its solubility, ionization, and interaction with chiral selectors.

Core Properties Summary

The following table synthesizes the critical quantitative data for the (R)-enantiomer hydrochloride salt.

Property	Value	Causality / Significance
IUPAC Name	N-[3-acetyl-4-[(2R)-2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]butanamide;hydrochloride	Defines the absolute (R)-configuration at the chiral center[3].
Molecular Formula	C18​H29​ClN2​O4​	Includes the HCl salt essential for aqueous solubility[3].
Molecular Weight	372.9 g/mol	Standardized mass for stoichiometric calculations[3].
pKa (Basic)	~9.46 - 9.52	The secondary amine is protonated at physiological pH, ensuring high aqueous solubility[4][5].
LogP (Free Base)	1.71	Indicates moderate lipophilicity, facilitating intestinal absorption while limiting excessive CNS penetration[5].
Melting Point	141 - 145 °C	Reflects the crystalline lattice energy of the hydrochloride salt[4].
Solubility	Freely soluble in water	Driven by the ionized hydrochloride salt form; critical for oral bioavailability[4].

Stereospecific Pharmacodynamics

The therapeutic efficacy of racemic acebutolol is a composite of its enantiomers. The (R)-enantiomer demonstrates a unique interaction profile at the cellular membrane. While it possesses weak affinity for the β1​ -adrenergic receptor compared to its (S)-counterpart, (R)-acebutolol is primarily responsible for the drug's membrane-stabilizing activity[2]. This is achieved through the modulation of myocardial ion channels, independent of the classical Gs-protein coupled adenylate cyclase pathway.

Pharmacological Modalities of (R)-Acebutolol at the Cellular Level.

Asymmetric Synthesis Methodology

To isolate the membrane-stabilizing effects of (R)-acebutolol for targeted research, enantiopure synthesis is required. The most efficient route avoids late-stage chiral resolution by employing an asymmetric synthesis strategy utilizing a chiral pool precursor[6].

Mechanistic Causality

The synthesis relies on the stereospecific SN​2 nucleophilic attack of a phenoxide ion on a chiral epichlorohydrin. To obtain the (R)-enantiomer of acebutolol, one must paradoxically start with (S)-epichlorohydrin . The phenoxide oxygen attacks the less sterically hindered terminal carbon of the epoxide, followed by ring closure and displacement of the chloride ion. This sequence results in a strict inversion of configuration at the chiral center[6].

Asymmetric Synthesis Workflow of (R)-Acebutolol Hydrochloride.

Step-by-Step Synthesis Protocol

This protocol is designed as a self-validating system; intermediate pH checks and final HPLC analyses ensure stereochemical integrity.

• Epoxidation (Inversion Step):

  • Dissolve 5-butyramido-2-hydroxyacetophenone in a 2-5 wt% sodium hydroxide solution.

  • Introduce a phase transfer catalyst (e.g., benzyltrimethylammonium chloride) at 0.001–0.02 molar equivalents. The biphasic system is critical to localize the phenoxide at the interface[6].

  • Add 4-7 molar equivalents of (S)-epichlorohydrin dropwise. Maintain the reaction at ambient temperature until complete consumption of the starting material is observed via TLC.

• Amination (Ring Opening):

  • Isolate the resulting (R)-epoxide intermediate. Dissolve in excess isopropylamine (acting as both reactant and solvent) with a catalytic amount of water.

  • React at 10–30 °C for 8 hours. The regioselective attack of the amine on the terminal epoxide carbon preserves the (R)-configuration[6].

  • Distill off the excess isopropylamine under reduced pressure.

• Hydrochloride Salt Formation:

  • Resuspend the crude (R)-acebutolol free base in distilled water.

  • Add 37 wt% hydrochloric acid dropwise until the pH reaches 1.0–2.0 to fully protonate the secondary amine[6].

  • Filter the solution, then adjust the filtrate pH to 10–12 using 2 wt% NaOH to precipitate the purified solid, which is then re-dissolved in an organic solvent and treated with anhydrous HCl gas to crystallize the final (R)-Acebutolol Hydrochloride[6].

• Validation:

  • Confirm optical purity using HPLC equipped with a chiral stationary phase (e.g., Chiralcel OD-H). The target enantiomeric excess (e.e.) should exceed 92%[6].

Analytical Enantioseparation via NACE

Validating the purity of (R)-acebutolol requires high-resolution analytical techniques. Nonaqueous Capillary Electrophoresis (NACE) combined with anionic cyclodextrin derivatives is the gold standard for this application[7].

The Causality of Nonaqueous Media

In aqueous environments, the hydration shell around the acebutolol molecule and the cyclodextrin cavity can hinder deep inclusion complexation. By replacing water with methanol, the dielectric constant and hydrogen-bonding network are fundamentally altered. Molecular modeling indicates that in methanolic Background Electrolyte (BGE), (R)-acebutolol adopts a highly specific "up" conformation when interacting with heptakis(2,3-di-O-methyl-6-sulfo)- β -cyclodextrin (HDMS- β -CD), significantly enhancing the binding affinity and chiral resolution compared to aqueous systems[7].

Step-by-Step NACE Protocol

• BGE Preparation: Prepare a nonaqueous background electrolyte consisting of 100% methanol. Add HDMS- β -CD as the chiral selector.

• Ion-Pairing Addition: To enhance synergistic separation, add an ion-pairing reagent such as (+)-S-camphorsulfonate to the methanolic BGE. The absence of this reagent severely reduces enantiomeric resolution[8].

• Capillary Conditioning: Flush a fused-silica capillary (e.g., 50 µm ID x 40 cm) sequentially with 0.1 M methanolic NaOH, pure methanol, and finally the prepared BGE.

• Sample Injection & Separation: Inject the (R)-acebutolol HCl sample hydrodynamically. Apply a separation voltage (typically 15-25 kV). The nonaqueous media ensures lower Joule heating, allowing for higher field strengths and faster analysis times[9].

• Detection: Monitor UV absorbance at 214 nm or 254 nm. The (R)-enantiomer will migrate based on its specific complexation constant with the HDMS- β -CD cavity.

Conclusion

(R)-Acebutolol hydrochloride represents a vital stereoisomer in cardiovascular pharmacology, distinguished by its membrane-stabilizing properties rather than classical β -blockade. By leveraging stereospecific SN​2 synthesis pathways and advanced nonaqueous capillary electrophoresis, researchers can accurately synthesize, isolate, and validate this specific enantiomer. Adhering to the physicochemical parameters and protocols outlined in this guide ensures high-fidelity data generation in subsequent pharmacokinetic and pharmacodynamic evaluations.

References

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• Asymmetric synthesis method of R-or S-acebutolol (Patent CN102241603A)

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Stereospecific Pharmacology and Analytical Characterization of Acebutolol Enantiomers: A Technical Guide

Executive Summary

Acebutolol is a cardioselective (beta-1) adrenergic antagonist characterized by its intrinsic sympathomimetic activity (ISA) and membrane-stabilizing properties. Administered clinically as a racemate, its pharmacological efficacy, metabolic fate, and pharmacokinetic disposition are highly stereoselective. This technical guide synthesizes the enantiomer-specific effects of acebutolol, the causality behind its pharmacokinetic divergence, and the validated analytical workflows required for chiral separation and degradation profiling.

Pharmacological Divergence of Enantiomers

The therapeutic efficacy of racemic acebutolol is not distributed equally between its stereoisomers. The beta-blocking activity resides predominantly in the (S)-(-)-enantiomer , which exhibits a significantly higher affinity for beta-1 adrenergic receptors compared to its antipode[1][2].

Acebutolol is structurally unique among beta-blockers due to its anilide (aromatic amide) moiety. This structural feature makes it highly susceptible to hydrolysis by hepatic esterases, followed by acetylation, yielding the major active metabolite diacetolol (DC) [3]. Diacetolol is an equipotent chiral metabolite that possesses even greater beta-1 selectivity than the parent compound, contributing substantially to the drug's overall in vivo pharmacological effect[1].

Caption: Metabolic divergence and receptor affinity of acebutolol enantiomers.

Stereoselective Pharmacokinetics

Unlike beta-blockers such as sotalol, where stereoselectivity is minimal, acebutolol demonstrates a distinct pharmacokinetic divergence.

• First-Pass Metabolism: The (S)-enantiomer attains modestly higher plasma concentrations compared to the (R)-enantiomer, yielding an S:R Area Under the Curve (AUC) ratio of approximately 1.2[2]. This is driven by stereoselective first-pass metabolism that preferentially clears the (R)-(+)-enantiomer[2][4].

• Multiple Peaking Phenomenon: Oral administration of acebutolol results in a distinct multiple-peaking phenomenon in plasma concentration-time curves for both enantiomers[5][6]. Experimental models utilizing everted rat gut and bile-duct ligation confirm that this erratic absorption is independent of food intake, enterohepatic recirculation, or intragastric pH, indicating complex, bile-independent gastrointestinal tract dynamics[5][6].

• Renal Clearance: The renal clearance of both acebutolol and diacetolol enantiomers correlates positively with creatinine clearance. In elderly populations, a declining S:R ratio in urine suggests that active stereoselective pathways, such as renal tubular secretion, are altered with age[7].

Quantitative Comparison of Acebutolol Stereoisomers

Property / Metric	(S)-(-)-Acebutolol	(R)-(+)-Acebutolol	Diacetolol (Metabolite)
Beta-1 Affinity	High (Primary active agent)	Low	Very High (Equipotent to parent)
Hepatic Clearance	Lower (Slower first-pass)	Higher (Preferential metabolism)	N/A (Product of metabolism)
Plasma S:R Ratio	~1.2 (Dominant in plasma)	~0.8 (Minor in plasma)	Stereoselective accumulation
Clinical Role	Primary beta-blockade	Weak blockade, structural precursor	Sustained beta-1 blockade

Analytical Workflows: Chiral Separation Protocols

Because enantiomers possess identical physicochemical properties in achiral environments, specialized chromatographic techniques are required to resolve them. The following self-validating protocols detail the standard methodologies for acebutolol characterization.

Protocol A: Chiral Derivatization and HPLC-UV Analysis

This method utilizes pre-column derivatization to convert enantiomers into diastereomers, which have different physical properties and can be resolved on a standard achiral column[8].

• Reagent Preparation: Prepare a derivatizing solution of N-benzyloxycarbonyl-L-phenylalanine and acetic anhydride.

• Derivatization Reaction: Incubate the racemic acebutolol sample with the reagents. The acetic anhydride facilitates the reaction with the hydroxyl and amino functions of acebutolol, forming stable diastereomeric derivatives[8].

• Chromatographic Separation: Inject 20 µL of the derivatized sample onto a reversed-phase C-18 column.

• Detection: Monitor the eluent using a UV detector set to 235 nm. The structural differences in the diastereomers will lead to a baseline resolution, allowing precise quantification of the (S)-(-) and (R)-(+) fractions[8][9].

Protocol B: LC-MS/MS for Degradation and Metabolite Profiling

For identifying degradation products (DPs) and metabolites without prior isolation, Liquid Chromatography-Electrospray Ionization Mass Spectrometry (LC-ESI/MS) is the gold standard[9][10].

• Sample Preparation: Extract plasma samples or subject acebutolol to ICH Q1A(R2) stress conditions (e.g., 1 M HCl or 1 M NaOH at 80°C for hydrolytic degradation)[11].

• Mobile Phase Formulation: Prepare a gradient mobile phase consisting of acetonitrile (ACN), methanol (MeOH), and 10 mM ammonium formate buffer. Crucial Step: Adjust the buffer pH using formic acid rather than phosphoric acid, as non-volatile salts (like phosphates) will precipitate and suppress ionization in the MS source[9][12].

• Separation: Run the sample through a low-silanol reverse-phase column (e.g., Newcrom R1 or standard C18) at a flow rate of 1 mL/min[9][12].

• Mass Spectrometry: Operate the mass spectrometer in positive ESI mode. Characterize the structural identity of the enantiomers and DPs based on specific MS/MS fragmentation patterns[9][11].

Caption: Step-by-step LC-MS/MS workflow for acebutolol characterization.

References

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A Comprehensive Technical Guide to the Metabolic Pathways of (R)-Acebutolol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acebutolol is a cardioselective β-adrenergic receptor blocking agent used in the management of hypertension and cardiac arrhythmias.[1][2] Administered as a racemate, its pharmacological activity resides predominantly with the S-enantiomer.[3] However, understanding the metabolic fate of both enantiomers is critical for a complete pharmacological profile. This guide provides an in-depth exploration of the metabolic pathways of (R)-Acebutolol hydrochloride, focusing on the enzymatic processes, the resulting metabolites, and the analytical methodologies required for their characterization. We will delve into the causality behind experimental choices, providing field-proven insights for drug development professionals.

Introduction to Acebutolol and its Stereochemistry

Acebutolol hydrochloride, chemically known as (±) N-[3-Acetyl-4-[2-hydroxy-3-[(1-methylethyl) amino]propoxy]phenyl] butanamide, is a hydrophilic beta-blocker with mild intrinsic sympathomimetic activity (ISA).[2][4] It is well-absorbed from the gastrointestinal tract but undergoes significant first-pass metabolism in the liver, resulting in a bioavailability of approximately 40%.[1][2][5]

The presence of a chiral center in its structure means acebutolol exists as two enantiomers, (R)- and (S)-acebutolol. While the S-enantiomer is primarily responsible for the therapeutic effect, the disposition and metabolism of the (R)-enantiomer contribute to the overall pharmacokinetic and pharmacodynamic profile of the drug.[3] Studies have shown that while some beta-blockers exhibit stereoselective disposition, acebutolol's metabolism via hydrolysis and N-acetylation does not appear to show significant stereoselectivity in humans.[6]

Primary Metabolic Pathways of (R)-Acebutolol

(R)-Acebutolol undergoes extensive hepatic biotransformation, leading to the formation of a major, pharmacologically active metabolite, diacetolol.[1][2][5] The two principal metabolic routes are hydrolysis and N-acetylation .

Hydrolysis and Subsequent Acetylation

The primary metabolic pathway involves hydrolysis of the butanamide side chain, followed by acetylation.

• Hydrolysis: The initial and rate-limiting step is the hydrolysis of the amide bond of acebutolol to form an intermediate metabolite, acetolol. This reaction is catalyzed by carboxylesterase 2 (CES2) , an enzyme found in the liver and intestines.[7][8]

• N-Acetylation: The resulting primary amine on acetolol is then rapidly acetylated to form diacetolol , the main active metabolite.[7][8] This Phase II conjugation reaction is catalyzed by N-acetyltransferase 2 (NAT2) .[7][8]

Diacetolol is not a minor by-product; it is equipotent to the parent drug, possesses a similar pharmacological profile, and circulates in plasma at concentrations 2.5 times that of acebutolol at steady state.[1][5][9] Its longer half-life (8-13 hours compared to 3-4 hours for acebutolol) significantly contributes to the overall therapeutic effect.[1][2][4][5]

Minor Oxidative Pathway

A secondary, minor pathway involves the oxidation of the intermediate metabolite, acetolol.

• CYP450-mediated Oxidation: Studies using human liver microsomes (HLM) have identified that acetolol can be oxidized by the cytochrome P450 enzyme CYP2C19 .[7][8] This can lead to the formation of reactive metabolites, which has been investigated in the context of rare adverse effects like drug-induced lupus erythematosus (DILE).[7][8]

The following diagram illustrates the core metabolic transformations of (R)-Acebutolol.

Fig. 1: Primary Metabolic Pathways of (R)-Acebutolol.

Key Enzymes and Influence of Genetic Polymorphisms

The activity of the enzymes responsible for acebutolol metabolism can vary significantly among individuals due to genetic polymorphisms, impacting the drug's pharmacokinetics.

N-acetyltransferase 2 (NAT2)

NAT2 is a well-known polymorphic enzyme responsible for the acetylation of many drugs and xenobiotics.[10][11][12] Genetic variations in the NAT2 gene result in different acetylation phenotypes, broadly categorized as "slow," "intermediate," and "fast" acetylators.[10][11]

• Slow Acetylators: Individuals with reduced NAT2 enzyme activity metabolize the acetolol intermediate more slowly. This can lead to different ratios of parent drug to metabolite.

• Fast Acetylators: These individuals have higher NAT2 activity, leading to more rapid formation of diacetolol.

The prevalence of these phenotypes varies among different ethnic populations.[10] For drugs metabolized by NAT2, like acebutolol, this polymorphism can be a source of inter-individual variability in drug response and adverse effects.[13]

Pharmacokinetic Profile of (R)-Acebutolol and Diacetolol

The conversion of acebutolol to its equally active and longer-lasting metabolite, diacetolol, is a crucial aspect of its clinical pharmacology. The table below summarizes the key pharmacokinetic parameters.

Parameter	(R)-Acebutolol	Diacetolol (Metabolite)	Reference(s)
Bioavailability	~40% (subject to first-pass metabolism)	-	[1][2][5]
Time to Peak Plasma (Tmax)	2 to 2.5 hours	~4 hours	[1]
Elimination Half-life (t½)	3 to 4 hours	8 to 13 hours	[1][2][4][5]
Plasma Protein Binding	~26%	Low (hydrophilic)	[2][5]
Primary Route of Elimination	Hepatic metabolism, GI excretion	Predominantly renal excretion	[2][5][9][14]

Clinical Insight: The renal elimination of diacetolol is a critical consideration. In patients with impaired renal function (creatinine clearance <50 mL/min), the dose of acebutolol should be reduced to prevent accumulation of the active metabolite and potential toxicity.[2][5][9]

Methodologies for Studying (R)-Acebutolol Metabolism

A multi-faceted approach combining in vitro and in vivo models is essential for comprehensively characterizing the metabolic pathways of a drug candidate like (R)-Acebutolol.

In Vitro Metabolism Studies Using Human Liver Fractions

In vitro systems provide a controlled environment to identify metabolic pathways and the enzymes involved, minimizing the complexity of a full biological system. Human liver microsomes (HLM) and S9 fractions are the most common models.[15][16] HLM are vesicles of the endoplasmic reticulum containing a high concentration of Phase I (CYP450s) and Phase II (UGTs) enzymes, while the S9 fraction also includes cytosolic enzymes like NATs.[15][17]

The following diagram outlines a typical workflow for an in vitro metabolism experiment.

Fig. 2: Workflow for In Vitro Metabolism Study.

• Causality: The choice of the S9 fraction is deliberate because it contains both microsomal (CYPs, CES2) and cytosolic (NAT2) enzymes, allowing for the observation of both Phase I hydrolysis and Phase II acetylation in a single system.[17]

• Preparation of Incubation Mixture: In a microcentrifuge tube, combine a buffer solution (e.g., 100 mM potassium phosphate, pH 7.4), human liver S9 fraction (e.g., 1 mg/mL final protein concentration), and the necessary cofactors. For acebutolol, this must include an NADPH-regenerating system (for potential CYP activity) and Acetyl-CoA (for NAT2 activity).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to equilibrate the system temperature.

• Initiation of Reaction: Add (R)-Acebutolol hydrochloride (e.g., 1-10 µM final concentration) to initiate the metabolic reaction.

• Incubation: Incubate the reaction at 37°C in a shaking water bath for a defined period (e.g., 60 minutes). A time-course experiment (0, 15, 30, 60 min) is recommended to assess metabolic stability.

• Termination of Reaction: Stop the reaction by adding an equal volume of ice-cold acetonitrile. This precipitates the proteins and halts enzymatic activity.

• Sample Processing: Centrifuge the terminated reaction mixture at high speed (e.g., 10,000 x g for 10 minutes) to pellet the precipitated protein.

• Analysis: Transfer the supernatant for direct analysis by a validated LC-MS/MS method.[18]

• Self-Validation: The protocol's integrity is maintained by including controls: a negative control (no cofactors) to check for non-enzymatic degradation and a positive control with a known substrate for the enzymes of interest (e.g., tolbutamide for CYP2C9, procainamide for NAT2) to validate enzyme activity.[13][19]

Bioanalytical Method: LC-MS/MS for Quantitation

High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS or LC-MS/MS) is the gold standard for the simultaneous quantitation of acebutolol and its metabolites in biological matrices like plasma or microsomal incubates.[20][21][22]

• Sample Preparation (Plasma):

  • Thaw plasma samples on ice.

  • To 200 µL of plasma, add an internal standard (e.g., a structurally similar but chromatographically distinct beta-blocker like celiprolol).[20]

  • Perform protein precipitation with acetonitrile or a more selective solid-phase extraction (SPE) for cleaner samples.

  • Evaporate the supernatant to dryness and reconstitute in the mobile phase.

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column for good retention and separation of the hydrophilic compounds.

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile) is typical.

  • Flow Rate: A flow rate of 0.2-0.5 mL/min is common.

• Mass Spectrometric Detection:

  • Ionization: Use positive electrospray ionization (ESI+), which is highly effective for amine-containing compounds like acebutolol and diacetolol.

  • Detection Mode: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity. This involves monitoring specific precursor ion → product ion transitions for each analyte and the internal standard.

• Quantitation:

  • Construct a calibration curve by analyzing standards of known concentrations.

  • The concentration of acebutolol and diacetolol in the unknown samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve. The linear range is typically validated from 20 to 1000 ng/mL.[20][23]

Conclusion and Future Directions

The metabolism of (R)-Acebutolol is characterized by extensive first-pass hepatic biotransformation, primarily through a hydrolysis-acetylation pathway mediated by CES2 and the polymorphic enzyme NAT2. This leads to the formation of diacetolol, a major metabolite that is equipotent to the parent drug and possesses a longer half-life, making it a significant contributor to the overall clinical effect. A minor oxidative pathway mediated by CYP2C19 has also been identified. A thorough understanding of these pathways, the enzymes involved, and the influence of pharmacogenetics is paramount for drug development, enabling accurate prediction of pharmacokinetics, inter-individual variability, and potential drug-drug interactions. The robust in vitro and bioanalytical methodologies detailed herein provide a validated framework for researchers to further investigate the metabolism of acebutolol and other drug candidates.

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• Product Monograph. ACEBUTOLOL. Available from: [Link]

• Muta, K., et al. (2015). A proposed mechanism for the adverse effects of acebutolol: CES2 and CYP2C19-mediated metabolism and antinuclear antibody production. Biochemical Pharmacology, 98(4), 716-724. Available from: [Link]

• Bussy, C., et al. (2013). Acebutolol and alprenolol metabolism predictions: comparative study of electrochemical and cytochrome P450-catalyzed reactions using liquid chromatography coupled to high-resolution mass spectrometry. Analytical and Bioanalytical Chemistry, 405(18), 5987-5997. Available from: [Link]

• Sahu, R., et al. (2017). LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. Journal of Pharmaceutical and Biomedical Analysis, 145, 125-134. Available from: [Link]

• Gault, H., et al. (1986). Preliminary Study of the Disposition in Man of Acebutolol and Its Metabolite, Diacetolol, Using a New Stereoselective HPLC Method. Journal of Cardiovascular Pharmacology, 8(3), 485-491. Available from: [Link]

• Meffin, P. F., et al. (1976). Quantitation in plasma and urine of acebutolol and a major metabolite with preliminary observations on their disposition kinetics in man. Research Communications in Chemical Pathology and Pharmacology, 15(1), 31-51. Available from: [Link]

• Drugs.com. (2026). Acebutolol: Package Insert / Prescribing Information. Available from: [Link]

• Mehvar, R., et al. (2002). Excretion of Acebutolol and its Major Metabolite Diacetolol into Infant Blood Circulation and the Breast Milk. Iranian Journal of Pharmaceutical Research, 1(1), 47-52. Available from: [Link]

• Ryan, J. R. (1985). Clinical pharmacology of acebutolol. The American Journal of Cardiology, 55(8), 20-25. Available from: [Link]

• Bussy, C., et al. (2013). Acebutolol and alprenolol metabolism predictions: Comparative study of electrochemical and cytochrome P450-catalyzed reactions using liquid chromatography coupled to high-resolution mass spectrometry. Analytical and Bioanalytical Chemistry, 405(18), 5987-5997. Available from: [Link]

• Patsnap Synapse. (2024). What is the mechanism of Acebutolol Hydrochloride?. Available from: [Link]

• Product Monograph PrRHOTRAL® (acebutolol hydrochloride). (2009). Available from: [Link]

• Weber, W. W., & Hein, D. W. (1985). N-acetylation pharmacogenetics. Pharmacological Reviews, 37(1), 25-79. Available from: [Link]

• Geng, P., et al. (2007). A new asymmetric synthetic route for (R)- and (S)-acebutolol. Chinese Journal of Chemistry, 25(8), 1145-1149. Available from: [Link]

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Unveiling the Pharmacological Profile of (R)-Acebutolol: A Technical Whitepaper

Executive Summary

Acebutolol is a second-generation, cardioselective β1​ -adrenergic antagonist widely utilized in the management of hypertension and ventricular arrhythmias[1]. While administered clinically as a racemic mixture, the stereochemical nuances of its enantiomers dictate vastly different biological activities. This technical guide dissects the specific pharmacological profile of the (R)-enantiomer of acebutolol[2]. By examining its unique membrane-stabilizing activity (MSA), stereoselective pharmacokinetics, and the rigorous experimental workflows required for its isolation and validation, this whitepaper provides an authoritative resource for drug development professionals investigating chiral cardiovascular therapeutics.

Stereochemical Context and Pharmacodynamics

In chiral pharmacology, the enantiomer possessing the highest affinity for the primary target receptor is termed the eutomer, while its less active counterpart is the distomer[3]. For acebutolol, the (S)-enantiomer acts as the eutomer, forming a highly optimized three-point interaction with the β1​ -adrenergic receptor.

Conversely, (R)-acebutolol acts as the distomer regarding β -blockade[4]. The altered spatial orientation of the hydroxyl and isopropylamine groups in its aryloxypropanolamine side chain results in a 50- to 100-fold reduction in β1​ -receptor affinity. Furthermore, the intrinsic sympathomimetic activity (ISA)—a partial agonism that prevents severe resting bradycardia—is predominantly driven by the (S)-enantiomer[1].

The Phenomenon of Membrane Stabilizing Activity (MSA)

Despite its weak β -blocking capacity, (R)-acebutolol is not biologically inert. It retains potent Membrane Stabilizing Activity (MSA) [4]. This activity is mechanistically homologous to Class I antiarrhythmic agents and local anesthetics. Because MSA relies on the lipophilic partitioning of the molecule into the myocardial cell membrane to induce state-dependent blockade of voltage-gated sodium channels ( Nav​ ), it does not strictly require the precise stereochemical alignment demanded by the β1​ -receptor. Consequently, (R)-acebutolol contributes significantly to the drug's overall antiarrhythmic efficacy by dampening the maximum rate of depolarization (Phase 0) in cardiac action potentials.

Divergent pharmacological pathways of acebutolol enantiomers.

Quantitative Data Presentation

To clearly delineate the differences between the enantiomers, the following tables summarize their pharmacodynamic properties and pharmacokinetic disposition based on established in vivo models.

Table 1: Pharmacodynamic Profile of Acebutolol Enantiomers

Parameter	(R)-Acebutolol	(S)-Acebutolol
Pharmacological Role	Distomer[3]	Eutomer[3]
β1​ -Receptor Affinity	Low	High
Intrinsic Sympathomimetic Activity	Negligible	Moderate
Membrane Stabilizing Activity	Present[4]	Present
Primary Clinical Contribution	Antiarrhythmic ( Nav​ block)	Antihypertensive ( β1​ block)

Table 2: Pharmacokinetic Parameters (Intravenous Administration, Rat Model)

While the parent enantiomers show minimal stereoselectivity in systemic clearance, the metabolism to the active metabolite, diacetolol (DC), exhibits significant stereoselective renal excretion[1].

Parameter (50 mg/kg Dose)	(R)-Acebutolol	(S)-Acebutolol
Total Body Clearance ( Clt​ )	Non-stereoselective	Non-stereoselective
Volume of Distribution ( Vd​ )	Non-stereoselective	Non-stereoselective
Terminal Half-Life ( t1/2​ )	Non-stereoselective	Non-stereoselective
Renal Excretion of Metabolite	High (R-Diacetolol)	Low (S-Diacetolol)
Metabolite Urine Recovery Ratio	R:S Ratio ≈ 1.92 [1]	Baseline

Experimental Methodologies

To rigorously investigate (R)-acebutolol, researchers must employ self-validating experimental systems. Below are the definitive protocols for isolating the enantiomer and quantifying its specific biological activity.

Protocol 3.1: Stereospecific HPLC Resolution and Quantification

Objective: Separate and quantify (R)- and (S)-acebutolol from biological matrices. Causality: Acebutolol is a basic amine. Standard reversed-phase chromatography cannot resolve enantiomers without a chiral selector. We utilize a normal-phase Chiralcel OD-H column because its cellulose backbone provides the necessary chiral cavities for stereorecognition via hydrogen bonding and π−π interactions[3].

• Sample Extraction: Perform liquid-liquid extraction on the plasma/urine sample using dichloromethane at pH 9.5. Causality: At pH 9.5, the secondary amine of acebutolol ( pKa​≈9.4 ) is predominantly un-ionized, maximizing its partitioning into the organic phase.

• Mobile Phase Preparation: Mix Hexane / Isopropanol / Diethylamine (80:20:0.1 v/v/v). Causality: Diethylamine is a critical basic modifier. It suppresses non-specific secondary interactions between the drug's amine group and residual silanols on the silica support, preventing severe peak tailing.

• Chromatographic Run: Isocratic flow rate of 1.0 mL/min with UV detection at 238 nm.

• Self-Validation (System Suitability): Prior to analyzing unknown samples, inject a racemic acebutolol standard. The resolution factor ( Rs​ ) between the (R) and (S) peaks must be ≥1.5 (indicating baseline separation). If Rs​<1.5 , the isopropanol ratio must be adjusted.

Stereospecific HPLC workflow for acebutolol enantiomer quantification.

Protocol 3.2: Patch-Clamp Validation of Membrane Stabilizing Activity

Objective: Quantify the IC50​ of (R)-acebutolol on Nav​1.5 peak currents. Causality: To isolate MSA from β -blockade, experiments must utilize a heterologous expression system (e.g., HEK293 cells stably expressing Nav​1.5 ) rather than primary cardiomyocytes. This eliminates any confounding variables from endogenous β -adrenergic signaling cascades.

• Solution Preparation: The extracellular bath solution must contain physiological Na+ (140 mM NaCl). The intracellular pipette solution requires 130 mM Cesium Fluoride (CsF). Causality: Cs+ blocks outward potassium currents, ensuring the isolated measurement of the inward sodium current.

• Whole-Cell Configuration: Achieve a gigaseal (>1 G Ω ) and rupture the patch. Self-Validation: Continuously monitor series resistance ( Rs​ ). If Rs​ exceeds 10 M Ω or fluctuates by >20%, discard the cell to prevent voltage-clamp errors. Apply >70% Rs​ compensation.

• Voltage Protocol: Hold the membrane potential at -100 mV to ensure all Nav​ channels are in the available (closed) state. Apply a voltage step to -10 mV for 50 ms to elicit peak INa​ .

• Drug Application: Perfuse purified (R)-acebutolol at increasing concentrations (e.g., 1 μ M to 100 μ M). Self-Validation: Include a vehicle-control perfusion step at the beginning and end of the experiment to account for natural current rundown over time.

• Data Analysis: Plot the normalized peak current against log[(R)-acebutolol] and fit the data with a standard Hill equation to derive the IC50​ .

Conclusion

The biological activity of (R)-acebutolol underscores the critical importance of stereochemistry in drug development. While it lacks the potent β1​ -adrenergic blockade of its (S)-counterpart, its retention of membrane-stabilizing activity provides significant antiarrhythmic benefits[4]. Understanding and quantifying these distinct pathways through rigorous, self-validating methodologies ensures higher precision in pharmacokinetic modeling and future chiral drug design.

Sources

• 1. Pharmacokinetics of acebutolol enantiomers after intravenous administration of racemate in a rat model: a dosing range comparison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (R)-Acebutolol | C18H28N2O4 | CID 155082 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. static.fossee.in [static.fossee.in]

Protocols & Analytical Methods

Application Notes &amp; Protocols: A Researcher's Guide to the Experimental Design for Studying (R)-Acebutolol Hydrochloride

Introduction: The Significance of Stereochemistry in Acebutolol's Profile

Acebutolol is a cardioselective β1-adrenergic receptor antagonist widely prescribed for hypertension and cardiac arrhythmias.[1][2] Marketed as a racemic mixture, it comprises equal parts of its (R)- and (S)-enantiomers.[3] The therapeutic activity, particularly the β-blocking effect, is predominantly attributed to the (S)-enantiomer. However, the disposition of these enantiomers in the human body is not identical. Studies indicate that the first-pass metabolism of (R)-Acebutolol is stereoselective, leading to different plasma concentrations and clearance rates between the two forms.[3][4]

A thorough investigation of the (R)-enantiomer is therefore critical for a complete understanding of the drug's overall pharmacological, metabolic, and toxicological profile. This guide provides a structured, in-depth framework for researchers and drug development professionals to design and execute a comprehensive study of (R)-Acebutolol hydrochloride. The protocols herein are designed to ensure scientific rigor, data integrity, and adherence to established regulatory principles.

Overall Experimental Workflow

A systematic investigation begins with ensuring the identity and purity of the test article and progresses through detailed in vitro characterization of its pharmacological and metabolic properties.

Caption: Overall workflow for the characterization of (R)-Acebutolol hydrochloride.

Section 1: Physicochemical Characterization and Purity Assessment

Before any biological assessment, it is imperative to confirm the identity, chemical purity, and enantiomeric excess of the (R)-Acebutolol hydrochloride test article. This aligns with foundational requirements from regulatory bodies like the FDA for drug substance characterization.[5][6]

Protocol 1.1: Enantiomeric Purity by Chiral High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the enantiomeric excess (e.e.) of (R)-Acebutolol in the presence of its (S)-enantiomer. Chiral HPLC is the gold standard for separating stereoisomers.

Rationale: Enantiomers often exhibit different pharmacological and toxicological properties. Ensuring the test material is substantially free of the more active (S)-enantiomer is critical for attributing observed effects correctly to the (R)-enantiomer. While direct chiral separation is possible, derivatization can often enhance resolution and sensitivity.[7][8]

Materials:

• (R)-Acebutolol HCl (Test Article)

• (S)-Acebutolol HCl (Reference Standard)

• Racemic Acebutolol HCl (Reference Standard)

• Chiral derivatizing agent (e.g., N-benzyloxycarbonyl-L-phenylalanine and acetic anhydride)[7][8]

• HPLC-grade Methanol, Acetonitrile (ACN), and Water

• Reversed-phase C18 column (e.g., 150 x 3.9 mm)

• HPLC system with UV detector

Procedure:

• Standard & Sample Preparation:

  • Prepare stock solutions (1 mg/mL) of the test article, (S)-standard, and racemic standard in methanol.

  • Create a system suitability solution by mixing equal volumes of (R)- and (S)-stock solutions.

• Derivatization (Based on Wen et al.): [7][8]

  • To 100 µL of each standard/sample solution, add the derivatizing agents as described in the literature.

  • The reaction converts the enantiomers into diastereomers, which are separable on a standard achiral column.

• Chromatographic Analysis:

  • Inject the derivatized system suitability solution to confirm baseline resolution of the two diastereomeric peaks.

  • Inject the derivatized test article solution.

  • Analyze the chromatogram to determine the area percentage of each peak.

• Data Analysis:

  • Calculate the enantiomeric excess using the formula: e.e. (%) = [(Area_R - Area_S) / (Area_R + Area_S)] * 100

Parameter	Value	Rationale
Column	Reversed-Phase C18, 5 µm	Standard column suitable for separating the diastereomeric derivatives.
Mobile Phase	60% (v/v) Methanol in Water[8]	Provides optimal separation of the derivatized products.
Flow Rate	1.0 mL/min	Typical flow rate for standard analytical columns.
Detection	UV at 254 nm[8]	Wavelength provides good sensitivity for the derivatized compound.
Injection Volume	10 µL	Standard volume for analytical HPLC.

Protocol 1.2: Chemical Purity by HPLC-UV

Objective: To determine the chemical purity of the drug substance and identify any process-related impurities or degradation products, in line with ICH Q3A guidelines.[9]

Procedure: Utilize a standard reverse-phase HPLC method.[10][11] A gradient elution with a C18 column using a mobile phase of acetonitrile and water with an acid modifier (e.g., phosphoric or formic acid) is typically effective. Purity is calculated based on the area percent of the main peak relative to all other detected peaks.

Protocol 1.3: Physicochemical Characterization

Objective: To determine fundamental physicochemical properties that influence formulation, dissolution, and bioavailability.

• Solubility: Determine the solubility in various aqueous buffers (pH 1.2, 4.5, 6.8) and organic solvents. Acebutolol HCl is known to be freely soluble in water.[12][13]

• Melting Point: Measure the melting point using a standard apparatus. The reported range is 141-145°C.[12]

• pKa: Determine the acid dissociation constant(s) via potentiometric titration or UV-spectrophotometry. This is crucial for predicting ionization state and absorption.

Section 2: In Vitro Pharmacological Profiling

This section focuses on defining the interaction of (R)-Acebutolol with its primary molecular target, the β1-adrenergic receptor (ADRB1).

The β1-Adrenergic Receptor Signaling Pathway

Acebutolol acts as a competitive antagonist at β1-adrenergic receptors, which are G-protein coupled receptors (GPCRs).[1][14] Normally, binding of an agonist like norepinephrine leads to the activation of adenylyl cyclase, production of cyclic AMP (cAMP), and subsequent activation of Protein Kinase A (PKA), resulting in increased heart rate and contractility.[15] An antagonist blocks this cascade.

Caption: Antagonistic action of (R)-Acebutolol on the β1-adrenergic signaling pathway.

Protocol 2.1: Radioligand Binding Assay for Receptor Affinity (Ki)

Objective: To determine the binding affinity (Ki) of (R)-Acebutolol for the human β1-adrenergic receptor.

Rationale: This assay directly measures the ability of the test compound to displace a known radiolabeled ligand from the receptor, providing a quantitative measure of affinity. It is the foundational experiment for assessing target engagement.

Materials:

• Membrane preparation from cells stably expressing human β1-adrenergic receptors (e.g., CHO or HEK293 cells).[14]

• Radioligand: [³H]-Dihydroalprenolol (DHA) or another suitable β-adrenergic antagonist.

• (R)-Acebutolol HCl

• Non-specific binding control: Propranolol (high concentration).

• Scintillation counter and vials.

Procedure:

• Assay Setup: In a 96-well plate, add membrane preparation, radioligand at a fixed concentration (near its Kd), and varying concentrations of (R)-Acebutolol (e.g., 10⁻¹⁰ M to 10⁻⁴ M).

• Controls: Include wells for total binding (no competitor) and non-specific binding (high concentration of propranolol).

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand. Wash filters to remove unbound radioactivity.

• Counting: Place filter discs in scintillation vials with cocktail and count using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the log concentration of (R)-Acebutolol.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2.2: cAMP Functional Assay for Antagonist Potency (IC50)

Objective: To measure the functional potency of (R)-Acebutolol as an antagonist by quantifying its ability to inhibit agonist-induced cAMP production.

Rationale: While a binding assay confirms affinity, a functional assay confirms the compound's ability to block the biological signaling cascade. This is a crucial step in defining its pharmacological profile as an antagonist.[15]

Materials:

• HEK293 or CHO cells stably expressing the human β1-adrenergic receptor.

• Isoproterenol (a potent non-selective β-agonist).

• (R)-Acebutolol HCl.

• cAMP detection kit (e.g., HTRF, ELISA, or luminescence-based).

Procedure:

• Cell Plating: Seed cells in a 96-well plate and allow them to adhere overnight.

• Antagonist Pre-incubation: Treat cells with varying concentrations of (R)-Acebutolol for 15-30 minutes.

• Agonist Stimulation: Add isoproterenol at a fixed concentration (typically its EC80) to all wells (except baseline controls) and incubate for a further 15-30 minutes.

• Cell Lysis & Detection: Lyse the cells and measure the intracellular cAMP concentration according to the kit manufacturer's instructions.

• Data Analysis:

  • Plot the cAMP response against the log concentration of (R)-Acebutolol.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value, which represents the concentration of (R)-Acebutolol that inhibits 50% of the isoproterenol-induced response.

Section 3: In Vitro ADME & Safety Profiling

This section evaluates the metabolic fate and potential cardiac safety liability of (R)-Acebutolol.

Protocol 3.1: Metabolic Stability in Human Liver Microsomes

Objective: To determine the in vitro intrinsic clearance (Clint) of (R)-Acebutolol in human liver microsomes.

Rationale: The liver is the primary site of drug metabolism.[16] Liver microsomes contain a high concentration of Phase I metabolic enzymes, particularly Cytochrome P450s (CYPs), which are responsible for the metabolism of many drugs.[17] This assay provides a first look at how quickly the compound is metabolized, which helps predict its in vivo half-life. Studies suggest that the metabolism of acebutolol enantiomers may be stereoselective.[3][4]

Materials:

• Pooled Human Liver Microsomes (HLM).

• (R)-Acebutolol HCl.

• NADPH regenerating system (cofactor for CYP enzymes).

• Potassium phosphate buffer (pH 7.4).

• Control compounds (e.g., Midazolam for high clearance, Verapamil for intermediate).

• Acetonitrile (for reaction termination).

• LC-MS/MS system for quantification.

Procedure:

• Incubation:

  • Pre-warm a solution of HLM and buffer to 37°C.

  • Add (R)-Acebutolol (typically at 1 µM final concentration) and pre-incubate for 5 minutes.[18]

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it by adding it to cold acetonitrile containing an internal standard.[19]

• Sample Processing: Centrifuge the quenched samples to precipitate the proteins.

• Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of (R)-Acebutolol at each time point.

• Data Analysis:

  • Plot the natural log of the percentage of (R)-Acebutolol remaining versus time.

  • The slope of the line from linear regression equals the elimination rate constant (k).

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate intrinsic clearance (Clint) in µL/min/mg protein: Clint = (0.693 / t½) * (incubation volume / mg microsomal protein)

Parameter	Value	Rationale
Test Article Conc.	1 µM	Low concentration, likely below the Km for most enzymes.[18]
Microsome Conc.	0.5 mg/mL	Standard concentration for this assay.[16][19]
Incubation Temp.	37°C	Physiological temperature.[16]
Time Points	0, 5, 15, 30, 60 min	Provides sufficient data to model the degradation curve.[19]

Protocol 3.2: hERG Channel Inhibition Safety Assay

Objective: To assess the potential for (R)-Acebutolol to inhibit the hERG potassium channel, a key indicator of potential cardiotoxicity.

Rationale: Inhibition of the hERG (human Ether-à-go-go-Related Gene) channel can prolong the cardiac action potential, leading to a potentially fatal arrhythmia called Torsades de Pointes (TdP).[20] Regulatory agencies mandate hERG screening for nearly all new chemical entities as part of preclinical safety assessment.[21][22]

Materials:

• HEK293 cells stably expressing the hERG channel.

• Automated patch-clamp system (e.g., QPatch, SyncroPatch) or manual patch-clamp rig.[20]

• (R)-Acebutolol HCl.

• Positive control (e.g., E-4031, a potent hERG blocker).[20]

• Appropriate extracellular and intracellular recording solutions.[21]

Procedure (using an automated system):

• Cell Preparation: Cells are prepared and loaded onto the system's recording plate.

• Seal Formation: The system establishes a high-resistance seal (GΩ seal) between the cell membrane and the recording electrode.

• Baseline Recording: A specific voltage protocol is applied to elicit hERG tail currents, and a stable baseline is recorded for several minutes.[23]

• Compound Application: (R)-Acebutolol is applied sequentially at increasing concentrations (e.g., 0.1, 1, 10, 30 µM). The current is allowed to reach a steady-state at each concentration.

• Positive Control: A saturating concentration of a known hERG blocker is applied at the end to confirm channel activity and maximal inhibition.

• Data Analysis:

  • The peak tail current amplitude is measured at each concentration.

  • The percentage of inhibition relative to the baseline (vehicle control) is calculated for each concentration.

  • Plot the percent inhibition against the log concentration of (R)-Acebutolol and fit the data to determine the IC50 value.

Conclusion

This guide outlines a comprehensive and logically structured approach for the preclinical in vitro investigation of (R)-Acebutolol hydrochloride. By systematically verifying the compound's identity and purity, quantifying its interaction with the β1-adrenergic receptor, and assessing its metabolic stability and hERG liability, researchers can build a robust data package. This foundational knowledge is essential for interpreting more complex in vivo studies and for making informed decisions in the drug development process.

References

• Vertex AI Search. (2018, June 25). Acebutolol hydrochloride tablets Mfr. Std.
• The Japanese Pharmacopoeia. Acebutolol Hydrochloride.
• Wen, Y. H., Wu, S. S., & Wu, H. L. (1995). Chiral Separation of Acebutolol by Derivatization and High-Performance Liquid Chromatography.
• Medical Dialogues. (2022, July 19). Acebutolol : Indications, Uses, Dosage, Drugs Interactions, Side effects.
• Taylor & Francis Online. (2006, September 23).
• Mercell. Metabolic stability in liver microsomes.
• MTTlab. In vitro drug metabolism: for the selection of your lead compounds.
• Wikipedia. (2024). Acebutolol.
• Patsnap Synapse. (2024, July 17). What is the mechanism of Acebutolol Hydrochloride?
• Evotec. hERG Safety | Cyprotex ADME-Tox Solutions.
• Mehvar, R., & Jamali, F. (2019). Survey of Pharmacological Activity and Pharmacokinetics of Selected β-Adrenergic Blockers in Regard to Their Stereochemistry. Molecules, 24(4), 677.
• AxisPharm. Microsomal Stability Assay Protocol.
• WuXi AppTec. (2023, October 9). Metabolic Stability in Drug Development: 5 Assays.
• PubMed. (1998).
• PubMed. (1994). Pharmacokinetics of acebutolol enantiomers in humans.
• WebMD. (2024, June 12). Acebutolol (Sectral): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing.
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Application Note: Dosage Protocols and Stereospecific Pharmacological Profiling of (R)-Acebutolol Hydrochloride in Animal Models

Introduction & Mechanistic Rationale

Acebutolol hydrochloride is a cardioselective beta-1 adrenergic antagonist characterized by its intrinsic sympathomimetic activity (ISA) and membrane-stabilizing properties. Although clinically administered as a racemic mixture, its pharmacological and pharmacokinetic profiles are highly stereoselective[1].

In drug development and pharmacological profiling, isolating the (R)-(+)-enantiomer (the distomer) is critical. While the (S)-(-)-enantiomer (the eutomer) is primarily responsible for beta-adrenergic blockade, the (R)-enantiomer exhibits significantly lower beta-blocking affinity[1]. However, it retains membrane-stabilizing activity and plays a pivotal role in the drug's overall disposition due to stereoselective hepatic first-pass metabolism, which preferentially clears the (R)-isomer[1].

Understanding the specific dosage parameters of (R)-Acebutolol hydrochloride enables researchers to investigate non-beta-blocking mechanisms (such as ion channel modulation and bone mineralization) without inducing the severe bradycardic effects associated with the (S)-enantiomer.

Stereoselective Pathway Visualization

The following workflow illustrates the divergent pharmacological and metabolic pathways of acebutolol enantiomers, highlighting the rationale for utilizing the (R)-isomer in isolated studies.

Stereoselective pathways of Acebutolol enantiomers highlighting (R)-isomer metabolism.

Quantitative Data: Dosage Baselines in Animal Models

To establish a reliable in vivo model, dosages must be scaled according to the specific physiological target. Because isolated (R)-acebutolol data is often extrapolated from stereospecific assays of the racemate, the following table synthesizes validated dosage ranges across different animal models to guide (R)-enantiomer applications[2][3][4][5].

Table 1: Validated Dosage Protocols for Acebutolol in Animal Models

Animal Model	Route	Dosage Range	Application / Purpose	Key Observation
Sprague-Dawley Rat	IV	5, 15, 30, 50 mg/kg	Pharmacokinetic (PK) Profiling	Linear relationship between dose and AUC; used to bypass stereoselective first-pass effect[2].
CD F/Crl BR Rat	Oral (Diet)	100 - 300 mg/kg/day	Chronic Toxicity / Safety	No overt toxicity or carcinogenic potential observed at 300 mg/kg/day (15x human dose)[3][5].
CFLP Mouse	Oral (Diet)	20, 60, 300 mg/kg/day	Long-term Safety Profiling	Used to establish maximum tolerated dose (MTD) without beta-blocker-induced mortality[5].
Zebrafish (Larvae)	Immersion	0.01 - 10 µg/mL	Bone Mineralization Assay	Significant increase in bone mineralization in Dex-induced osteoporosis models at 1-10 µg/mL[4].

Experimental Protocols

Protocol A: Intravenous Pharmacokinetic Profiling of (R)-Acebutolol in Rats

Causality & Design: Because the (R)-enantiomer is subject to rapid stereoselective first-pass metabolism by hepatic cytochromes, oral administration introduces high pharmacokinetic variability[1]. Therefore, intravenous (IV) administration is mandated for baseline PK profiling to isolate systemic clearance from hepatic extraction. Self-Validating System: To ensure the protocol is self-validating, researchers must run a stereospecific HPLC assay in parallel with a known racemic standard. This internal control confirms that no chiral inversion from (R) to (S) occurs in vivo, which would otherwise falsely attribute beta-blocking physiological responses to the (R)-enantiomer.

Step-by-Step Methodology:

• Subject Preparation: Acclimate adult male Sprague-Dawley rats (250-300g) for 7 days. Cannulate the right jugular vein under isoflurane anesthesia 24 hours prior to the experiment. Rationale: A 24-hour recovery minimizes stress-induced catecholamine release, which can confound cardiovascular readouts.

• Formulation: Dissolve purified (R)-Acebutolol hydrochloride in sterile 0.9% saline to achieve target concentrations for 5, 15, and 30 mg/kg dosing[2]. Ensure the injection volume does not exceed 2 mL/kg to prevent volume overload.

• Administration: Administer the dose via the jugular cannula as a slow bolus over 60 seconds. Immediately flush the cannula with 0.2 mL of heparinized saline (10 IU/mL) to ensure complete drug delivery.

• Sampling: Withdraw 0.25 mL blood samples at 5, 15, 30, 60, 120, 240, and 360 minutes post-dose. Replace the withdrawn volume with an equal volume of sterile saline to maintain hemodynamic stability.

• Sample Processing: Centrifuge blood at 3000 x g for 10 minutes at 4°C. Extract the plasma supernatant and store at -80°C until analysis.

• Stereospecific Analysis: Derivatize the plasma samples using a chiral reagent (e.g., (S)-(-)-1-(1-naphthyl)ethyl isocyanate) and analyze via HPLC to quantify (R)-acebutolol and its major metabolite, (R)-diacetolol[2].

Protocol B: Zebrafish Immersion Assay for Bone Mineralization

Causality & Design: Recent multi-omics studies have successfully repurposed acebutolol for osteoporosis treatment[4]. Using the (R)-enantiomer in this model isolates the bone-protective effects from the potentially lethal bradycardic effects of the (S)-enantiomer in developing larvae. Self-Validating System: The inclusion of both a positive control (Alfacalcidol) and a vehicle control ensures that any observed mineralization is strictly due to the pharmacological intervention and not environmental artifacts[4].

Step-by-Step Methodology:

• Model Induction: Induce osteoporosis in zebrafish embryos at 3 days post-fertilization (dpf) by exposing them to 10 µmol/L Dexamethasone (Dex) in standard E3 medium[4].

• Treatment Application: Divide embryos into standard 6-well plates (20 embryos/well). Prepare immersion solutions of (R)-Acebutolol hydrochloride at 0.01, 0.1, 1.0, and 10 µg/mL using a 0.1% DMSO/E3 medium vehicle[4].

• Incubation: Co-incubate the Dex and (R)-Acebutolol solutions from 3 dpf to 9 dpf. Change the media daily to maintain drug stability and adequate oxygenation.

• Validation Controls: Run parallel wells containing Alfacalcidol (0.01 µg/mL) as a positive control and 0.1% DMSO as a vehicle control[4].

• Staining & Quantification: At 9 dpf, euthanize the larvae and perform Alizarin red staining. Quantify the skull mineralization area using stereomicroscopy and image analysis software (e.g., ImageJ) to determine the dose-dependent efficacy of the (R)-enantiomer[4].

References

• [2] Pharmacokinetics of acebutolol enantiomers after intravenous administration of racemate in a rat model: a dosing range comparison. PubMed (NIH). 2

• [3] Acebutolol: Package Insert / Prescribing Information. Drugs.com. 3

• [4] Repurposing Acebutolol for Osteoporosis Treatment: Insights From Multi‐Omics and Multi‐Modal Data Analysis. PMC (NIH). 4

• [1] Stereospecific Pharmacokinetics and Pharmacodynamics of Beta-Adrenergic Blockers in Humans. University of Alberta.1

• [5] PRODUCT MONOGRAPH: Acebutolol Hydrochloride. Health Canada. 5

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Preparation of (R)-Acebutolol hydrochloride stock solutions for experiments

Application Note: Preparation and Application of (R)-Acebutolol Hydrochloride Stock Solutions for In Vitro and In Vivo Pharmacological Studies

Introduction and Scientific Context

(R)-Acebutolol hydrochloride is the dextrorotatory enantiomer of acebutolol, a well-characterized cardioselective β1​ -adrenergic receptor antagonist possessing intrinsic sympathomimetic activity (ISA)[1]. While clinical formulations of acebutolol are typically administered as a racemate for the management of hypertension and arrhythmias, the β1​ -adrenergic blocking activity is highly stereoselective, residing predominantly in the (S)-enantiomer and its active metabolite, (S)-diacetolol[2].

Consequently, the isolated (R)-enantiomer serves critical roles in advanced drug development and pharmacological profiling:

• Negative Control in β -Adrenergic Assays: Because it exhibits significantly lower affinity for β1​ -receptors, (R)-acebutolol provides a stereochemically identical baseline to isolate non-receptor-mediated effects in cardiovascular assays[2].

• Chiral Separation Standards: It is used extensively in capillary electrophoresis and high-performance liquid chromatography (HPLC) to evaluate enantiomer affinity patterns and binding modes with chiral selectors, such as anionic cyclodextrin derivatives[3].

• Off-Target Discovery (Metabolic Pathways): Recent high-throughput screening has repurposed acebutolol as an inhibitor of the c-Jun N-terminal kinase (JNK) and JNK-interacting protein 1 (JIP1) interaction[4]. This off-target mechanism prevents JNK phosphorylation and promotes glucose uptake in type 2 diabetic models[4]. Utilizing the (R)-enantiomer allows researchers to decouple these metabolic benefits from the cardiovascular β -blocking effects driven by the (S)-enantiomer.

Pharmacological pathways of (R)-Acebutolol highlighting receptor and off-target interactions.

Physicochemical Properties & Causality in Solvent Selection

To ensure self-validating and reproducible assays, the physicochemical constraints of the molecule must dictate solvent selection. (R)-Acebutolol HCl is a crystalline solid with distinct solubility limits across aqueous and organic solvents.

Table 1: Physicochemical and Quantitative Solubility Data

Property / Solvent	Value	Experimental Notes & Causality
Molecular Weight	372.89 g/mol	Formula: C18​H28​N2​O4​⋅HCl [5].
DMSO Solubility	100 mg/mL (268.18 mM)	Ideal for high-concentration master stocks. Caution: DMSO is highly hygroscopic. Water ingress significantly reduces solubility[6].
Water Solubility	≥ 50 mg/mL (134.09 mM)	Ideal for direct in vivo administration or as a background electrolyte in capillary electrophoresis[3][6].
Ethanol Solubility	~33 mg/mL (88.5 mM)	Alternative organic solvent, though lower capacity than DMSO[7].

Causality behind experimental choices:

• Anhydrous Solvents: Because the compound's solubility in DMSO is highly sensitive to moisture, using newly opened, anhydrous DMSO is critical to prevent micro-precipitation and concentration drift[6].

• Ultrasonication: At concentrations approaching saturation, the kinetic energy from ultrasonication is required to fully disrupt the crystalline lattice of the hydrochloride salt[6].

Experimental Protocols

Protocol A: Preparation of a 100 mM Master Stock Solution in DMSO

Objective: Create a stable, high-concentration organic stock for long-term storage and subsequent serial dilution.

• Mass/Volume Calculation: To prepare 1 mL of a 100 mM solution, weigh exactly 37.29 mg of (R)-Acebutolol HCl powder[5].

• Solvent Addition: In a sterile biosafety cabinet, add 1.0 mL of newly opened, anhydrous Dimethyl Sulfoxide (DMSO) to the vial[6].

• Dissolution via Sonication: Seal the vial and place it in a bath sonicator at room temperature for 5–10 minutes.

• System Validation: Visually inspect the solution against a direct light source. The solution must be completely transparent. Any Tyndall effect (light scattering) indicates incomplete dissolution of the microcrystalline lattice, necessitating further sonication.

• Aliquoting & Storage: Divide the master stock into 50 µL or 100 µL aliquots in low-bind microcentrifuge tubes. Store immediately at -20°C or -80°C.

  • Causality: Aliquoting prevents repeated freeze-thaw cycles, which drive product inactivation and concentration drift due to solvent evaporation or atmospheric water ingress[6].

Protocol B: Preparation of Aqueous Working Solutions for In Vitro Assays

Objective: Dilute the master stock into physiological buffers without causing precipitation or solvent toxicity.

• Thawing: Thaw a single DMSO aliquot at room temperature. Vortex briefly to ensure homogeneity.

• Serial Dilution: Dilute the 100 mM stock directly into the pre-warmed assay buffer (e.g., PBS or DMEM). Aqueous working solutions should be prepared fresh and used promptly[6].

  • Example: For a 10 µM final assay concentration, perform a 1:10,000 dilution.

• Toxicity Control (Validation): Ensure the final concentration of DMSO in the biological assay does not exceed 0.1% (v/v) . For a 100 mM stock, a 1:1000 dilution yields a 100 µM working concentration with 0.1% DMSO, which prevents solvent-induced cytotoxicity or artifactual membrane permeabilization in cell culture models.

Step-by-step experimental workflow for preparing and storing (R)-Acebutolol HCl stock solutions.

References

• [6] Title: Acebutolol hydrochloride | β1 Adrenergic Receptor Antagonist | MedChemExpress Source: medchemexpress.com URL:

• [7] Title: Acebutolol (hydrochloride) SAFETY DATA SHEET Source: canbipharm.com URL:

• [1] Title: PRODUCT MONOGRAPH: TEVA-ACEBUTOLOL Source: hres.ca URL:

• [2] Title: CN102241603A - Asymmetric synthesis method of R-or S-acebutolol Source: google.com (Google Patents) URL:

• [3] Title: Combination of capillary electrophoresis and molecular modeling to study the enantiomer affinity pattern between β-blockers and anionic cyclodextrin derivatives Source: nih.gov (PubMed) URL:

• [4] Title: Acebutolol, a Cardioselective Beta Blocker, Promotes Glucose Uptake in Diabetic Model Cells by Inhibiting JNK-JIP1 Interaction - PMC Source: nih.gov (PMC) URL:

• [5] Title: Acebutolol Hydrochloride | CAS 34381-68-5 | SCBT Source: scbt.com URL:

Sources

• 1. pdf.hres.ca [pdf.hres.ca]
• 2. CN102241603A - Asymmetric synthesis method of R-or S-acebutolol - Google Patents [patents.google.com]
• 3. Combination of capillary electrophoresis and molecular modeling to study the enantiomer affinity pattern between β-blockers and anionic cyclodextrin derivatives in a methanolic and water background electrolyte - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acebutolol, a Cardioselective Beta Blocker, Promotes Glucose Uptake in Diabetic Model Cells by Inhibiting JNK-JIP1 Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. canbipharm.com [canbipharm.com]

Use of (R)-Acebutolol hydrochloride in cardiac arrhythmia studies

An In-Depth Guide to the Preclinical Evaluation of (R)-Acebutolol Hydrochloride in Cardiac Arrhythmia Studies

Authored by a Senior Application Scientist

This document provides a detailed framework for researchers, scientists, and drug development professionals on the design and execution of cardiac arrhythmia studies involving the (R)-enantiomer of Acebutolol hydrochloride. It moves beyond simple procedural lists to explain the scientific rationale behind experimental choices, ensuring a robust and comprehensive evaluation.

Introduction: The Rationale for Studying (R)-Acebutolol

Acebutolol is a clinically effective antiarrhythmic agent, prescribed as a racemic mixture of its (R) and (S) enantiomers.[1][2] It functions as a cardioselective β1-adrenergic receptor antagonist and is distinguished by its mild intrinsic sympathomimetic activity (ISA).[3][4] While it is established that the β-blocking activity resides primarily in the (S)-enantiomer, a thorough understanding of the complete pharmacological profile of the drug necessitates the independent characterization of the (R)-enantiomer.[5][6]

Studying (R)-Acebutolol is critical for several reasons:

• Deconvoluting the Racemate's Activity: To fully attribute the therapeutic effects and potential side effects of the racemic mixture, the activity of each enantiomer must be known.

• Identifying Off-Target Effects: (R)-Acebutolol may possess unique pharmacological activities, separate from β-blockade, that could contribute to the overall safety and efficacy profile.

• Understanding Stereoselective Metabolism: The enantiomers exhibit stereoselective pharmacokinetics, with the (R)-enantiomer being subject to preferential first-pass metabolism.[5][7] Investigating (R)-Acebutolol and its metabolites is key to understanding the drug's disposition in vivo.

This guide outlines a multi-tiered approach, from in vitro ion channel analysis to ex vivo organ perfusion and in vivo systemic evaluation, to build a comprehensive profile of (R)-Acebutolol's effects on cardiac electrophysiology.

Scientific Foundation

Mechanism of Action: β1-Adrenergic Receptor Signaling

Cardiac arrhythmias are often driven by excessive sympathetic stimulation, mediated by catecholamines like norepinephrine acting on β1-adrenergic receptors in cardiomyocytes.[1] This activation triggers a G-protein-coupled signaling cascade that increases heart rate (chronotropy), contractility (inotropy), and conduction velocity (dromotropy). The canonical pathway involves the Gs protein, adenylyl cyclase activation, and subsequent production of cyclic AMP (cAMP), which activates Protein Kinase A (PKA) to phosphorylate key calcium-handling proteins.[1]

While (S)-Acebutolol is the primary antagonist of this pathway, it is crucial to confirm that (R)-Acebutolol lacks significant β1-blocking activity and to investigate its potential to modulate this or other signaling pathways.

Figure 3: Workflow for the Langendorff Isolated Heart Experiment.

Materials and Reagents:

• (R)-Acebutolol hydrochloride

• Laboratory animal (e.g., Sprague-Dawley rat or New Zealand white rabbit)

• Anesthetic (e.g., pentobarbital) and heparin

• Krebs-Henseleit buffer

• Langendorff perfusion system (including reservoir, pump, oxygenator, heat exchanger)

• Data acquisition system with transducers for pressure, flow, and ECG

Methodology:

• Heart Isolation: Anesthetize the animal and administer heparin to prevent coagulation. P[8]erform a thoracotomy, rapidly excise the heart, and place it in ice-cold Krebs-Henseleit buffer to induce arrest.

• Cannulation and Perfusion: Trim excess tissue and mount the aorta onto the aortic cannula of the Langendorff apparatus. I[9]mmediately begin retrograde perfusion with oxygenated (95% O2 / 5% CO2) Krebs-Henseleit buffer maintained at 37°C and a constant pressure (e.g., 60-80 mmHg). 3[8]. Instrumentation: Insert a fluid-filled latex balloon connected to a pressure transducer into the left ventricle to measure isovolumetric pressure. Place electrodes on the heart surface to record a pseudo-ECG.

• Stabilization: Allow the heart to stabilize for 20-30 minutes until heart rate (HR), left ventricular developed pressure (LVDP), and coronary flow are stable.

• Experimental Protocol:

  • Baseline Recording: Record all baseline parameters for at least 15 minutes.

  • (R)-Acebutolol Administration: Introduce (R)-Acebutolol into the perfusate at the desired concentration(s). Record the effects on baseline cardiac parameters.

  • Arrhythmia Induction (Optional): To test anti-arrhythmic efficacy, an arrhythmia can be induced. A common method is global ischemia (stopping perfusion for ~20 min) followed by reperfusion, which typically induces ventricular tachycardia and fibrillation. (R)-Acebutolol can be administered before ischemia (to test prophylactic effect) or upon reperfusion (to test termination effect).

• Data Analysis:

  • Measure key parameters: HR, LVDP, maximum and minimum rate of pressure change (±dP/dt), coronary flow, and ECG intervals (PR, QRS, QT).

  • For arrhythmia studies, quantify the incidence and duration of arrhythmias (e.g., ventricular premature beats, ventricular tachycardia, ventricular fibrillation).

  • Compare parameters before and after drug administration using appropriate statistical tests (e.g., paired t-test or ANOVA).

Parameter	Expected Effect of a β1-Blocker	Parameter to Evaluate for (R)-Acebutolol
Heart Rate (HR)	Decrease	Change from baseline
LV Developed Pressure (LVDP)	Decrease (Negative Inotropy)	Change from baseline
+dP/dt max	Decrease (Reduced Contractility)	Change from baseline
Coronary Flow	Potential Decrease	Change from baseline
PR Interval	Increase (Delayed AV Conduction)	Change from baseline
Arrhythmia Incidence	Decrease	Reduction in ischemia-reperfusion induced arrhythmias
Table 2: Key Parameters and Expected Outcomes in a Langendorff Heart Model.

Protocol 3: In Vivo Electrophysiological Evaluation in a Telemetered Animal Model

Objective: To assess the effects of (R)-Acebutolol hydrochloride on cardiovascular parameters, particularly cardiac rhythm, in a conscious, free-moving animal model.

Rationale: In vivo studies are essential to understand a drug's effect in the context of a complete physiological system, including autonomic tone, metabolism, and distribution. T[10]elemetry allows for continuous monitoring of ECG and blood pressure without the confounding effects of anesthesia or restraint, providing high-quality data for safety and efficacy assessment.

Materials and Reagents:

• (R)-Acebutolol hydrochloride

• Appropriate animal model (e.g., Beagle dog, non-human primate, or rat)

• Implantable telemetry device (for ECG, blood pressure, temperature)

• Surgical suite and instruments for transmitter implantation

• Dosing vehicle and administration equipment (e.g., oral gavage needles)

• Data acquisition and analysis software

Methodology:

• Surgical Implantation: Surgically implant the telemetry transmitter according to the manufacturer's protocol. This typically involves placing the transmitter body in the abdominal cavity and positioning sensing leads to record a lead II ECG configuration and a pressure catheter in the femoral or carotid artery.

• Recovery: Allow the animal to fully recover from surgery (typically 1-2 weeks). The animal should be acclimated to the study environment and dosing procedures.

• Study Design: A crossover design is often employed, where each animal receives the vehicle and multiple dose levels of (R)-Acebutolol in separate, randomized study periods, with an adequate washout period in between.

• Dosing and Data Collection:

  • On each study day, record baseline telemetry data for a defined period (e.g., 1-2 hours) pre-dose.

  • Administer the vehicle or (R)-Acebutolol (e.g., via oral gavage).

  • Continuously record telemetry data for at least 24 hours post-dose to capture the full pharmacokinetic and pharmacodynamic profile, including that of the active metabolite, diacetolol.

• Data Analysis:

  • Analyze the data in time-matched intervals, comparing the effects of (R)-Acebutolol to the vehicle control.

  • Key ECG parameters to analyze include: Heart Rate, PR interval, QRS duration, and QT interval (corrected for heart rate, e.g., QTcB or QTcF).

  • Thoroughly scan the ECG recordings for any pro-arrhythmic signals, such as premature ventricular contractions (PVCs), tachycardia, or morphological changes (e.g., T-wave abnormalities).

  • Analyze effects on systolic, diastolic, and mean arterial pressure.

  • Correlate pharmacodynamic effects with pharmacokinetic data if blood samples are collected.

Data Interpretation and Integrated Risk Assessment

The final step is to synthesize the data from all three experimental tiers.

• hERG IC50: An IC50 value from the hERG assay provides the concentration for 50% channel block. This value is compared to the free plasma concentrations achieved in vivo at therapeutic doses. A large margin (e.g., >30-fold) between the hERG IC50 and the maximum free plasma concentration generally suggests a low risk of clinical QT prolongation.

• Langendorff Data: This provides direct evidence of the drug's effect on the myocardium. For (R)-Acebutolol, a lack of change in heart rate or contractility would support the hypothesis of minimal β-blocking activity. Any observed anti-arrhythmic effect in an ischemia-reperfusion model would suggest a mechanism independent of β-blockade.

• In Vivo Telemetry: This is the definitive assessment. If (R)-Acebutolol causes no significant changes in heart rate, blood pressure, or ECG intervals (especially QTc) at exposures well above the intended therapeutic level, it confirms a low cardiovascular risk profile for that specific enantiomer.

By integrating these results, a researcher can build a robust, evidence-based profile of (R)-Acebutolol's cardiac effects, fulfilling the principles of modern preclinical safety and efficacy evaluation.

[11][12]### 6.0 References

• Update on ICH E14/S7B Cardiac Safety Regulations: The Expanded Role of Preclinical Assays and the “Double‐Negative” Scenario. The Journal of Clinical Pharmacology. [Link]

• Jamali F, et al. Pharmacokinetics of acebutolol enantiomers after intravenous administration of racemate in a rat model: a dosing range comparison. Journal of Pharmaceutical Sciences. [Link]

• Cardiac Safety Assessment. ICE Bioscience. [Link]

• Cardiac Safety in Clinical Trials. Applied Clinical Trials. [Link]

• Acebutolol. Wikipedia. [Link]

• Belpaire FM, et al. Stereoselective binding of beta-blockers to purified rat alpha 1-acid glycoprotein. Journal of Pharmacy and Pharmacology. [Link]

• ICH S7B Non-clinical evaluation of the potential for delayed ventricular repolarization (QT interval prolongation) by human pharmaceuticals. European Medicines Agency. [Link]

• Understanding ICH E14/S7B Best Practices for Nonclinical Studies. Inotiv Blog. [Link]

• Intrinsic sympathomimetic activity – Knowledge and References. Taylor & Francis. [Link]

• Duchoň, S., et al. Survey of Pharmacological Activity and Pharmacokinetics of Selected β-Adrenergic Blockers in Regard to Their Stereochemistry. MDPI. [Link]

• Acebutolol: Package Insert / Prescribing Information. Drugs.com. [Link]

• De Soyza N, et al. Acebutolol therapy for ventricular arrhythmia. A randomized placebo-controlled double-blind multicenter study. Circulation. [Link]

• Gheyas F, et al. Pharmacokinetics of acebutolol enantiomers in humans. Journal of Pharmaceutical Sciences. [Link]

• Aronow WS, et al. Acebutolol in supraventricular arrhythmias. R Discovery. [Link]

• Jaillon P. Relevance of intrinsic sympathomimetic activity for beta blockers. The American Journal of Cardiology. [Link]

• The importance of stereochemistry in the pharmacokinetics of blockers of beta adrenergic receptor. ResearchGate. [Link]

• Ahumada GG, et al. Reduction of early ventricular arrhythmia by acebutolol in patients with acute myocardial infarction. British Heart Journal. [Link]

• Mehvar R, et al. Stereospecific Pharmacokinetics and Pharmacodynamics of Beta- Adrenergic Blockers in Humans. University of Alberta. [Link]

• Johansson BW, et al. The effect of acebutolol on cardiac arrhythmias in patients with chronic coronary artery disease. American Heart Journal. [Link]

• Gotsman, M. S., et al. Acebutolol (Sectral) in the treatment of cardiac arrhythmias. Technion. [Link]

• Gheyas F, et al. Effect of aging on the pharmacokinetics of acebutolol enantiomers. Journal of Clinical Pharmacology. [Link]

• Aronow WS, et al. Acebutolol in supraventricular arrhythmias. Clinical Pharmacology and Therapeutics. [Link]

• A Closed Circulation Langendorff Heart Perfusion Method for Cardiac Drug Screening. Institute of Physiology of the Czech Academy of Sciences. [Link]

• Langendorff's isolated perfused rat heart technique: a review. SciSpace. [Link]

• Bridgland-Taylor, M., et al. In vitro models of proarrhythmia. SciSpace. [Link]

• Wahl J, et al. Comparison of acebutolol and propranolol in essential hypertension. The American Journal of Cardiology. [Link]

• Protocol for high-resolution optical mapping of ex vivo rat heart for electrophysiological studies. STAR Protocols. [Link]

• Enhancing in vitro cardiotoxicity models with human iPSC technology. AXOL Bioscience. [Link]

• Matsuura H, et al. Comparison of the Acute Effects of Acebutolol and Propranolol on Blood Pressure, Heart Rate and Hormonal Changes During Graded Treadmill Exercise in Patients With Essential Hypertension. Japanese Journal of Medicine. [Link]

• Langendorff Isolated Heart Perfusion Model for Functional Studies in Mice. Springer Protocols. [Link]

• Acebutolol. FPnotebook. [Link]

Sources

• 1. Acebutolol - Wikipedia [en.wikipedia.org]
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• 4. drugs.com [drugs.com]
• 5. Pharmacokinetics of acebutolol enantiomers in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Survey of Pharmacological Activity and Pharmacokinetics of Selected β-Adrenergic Blockers in Regard to Their Stereochemistry [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Protocol for high-resolution optical mapping of ex vivo rat heart for electrophysiological studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics of acebutolol enantiomers after intravenous administration of racemate in a rat model: a dosing range comparison - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Update on ICH E14/S7B Cardiac Safety Regulations: The Expanded Role of Preclinical Assays and the “Double‐Negative” Scenario - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Identifying degradation pathways of (R)-Acebutolol hydrochloride

Technical Support Center: Identifying Degradation Pathways of (R)-Acebutolol Hydrochloride

Welcome to the Technical Support Center for (R)-Acebutolol Hydrochloride degradation analysis. As a cardioselective beta-1 adrenergic receptor blocker, Acebutolol is susceptible to various degradation pathways under environmental and formulation stress[1]. This guide provides researchers and drug development professionals with authoritative FAQs, self-validating experimental protocols, and troubleshooting steps for LC-MS/MS impurity profiling.

Section 1: Frequently Asked Questions (Mechanisms & Pathways)

Q1: What are the primary degradation pathways of (R)-Acebutolol hydrochloride under ICH forced stress conditions? A: Acebutolol exhibits significant lability under hydrolytic (acidic and basic) and photolytic stress conditions[2].

• Acidic/Basic Hydrolysis: The primary degradation pathway involves the hydrolytic cleavage of the butyramide linkage. This nucleophilic substitution reaction results in the formation of a primary amine, 1-(2-(2-hydroxy-3-(isopropylamino)propoxy)-5-(amino)phenyl)ethanone, designated as DP-I[3].

• Alkaline-Specific Hydrolysis: Under basic conditions, an additional major degradant, DP-IV, is formed via intramolecular cyclization, yielding a benzoxazole derivative[2].

• Photolysis: UV exposure leads to the formation of DP-II and DP-III, which are minor degradation products resulting from the cleavage and modification of the aliphatic side chains[2].

Q2: Why is oxidative stress a critical safety concern for Acebutolol formulation? A: While Acebutolol is relatively stable to water-induced hydrolysis and mild thermal stress, oxidative environments and the presence of nitrites catalyze the nitrosation of its secondary amine group[2]. This reaction forms N-Nitroso-Acebutolol, a highly potent, non-volatile genotoxic impurity[4]. According to the USFDA Carcinogenic Potency Categorization Approach (CPCA), it is a Category 4 impurity with a strict acceptable intake limit of 1500 ng/day[4].

Q3: How does temperature influence the acid-catalyzed degradation kinetics? A: The hydrolysis of the amide linkage in Acebutolol follows first-order kinetics. An increase in temperature exponentially accelerates the rate constant of degradation in acidic media[3]. To maintain sample integrity during analytical preparation, autosamplers must be maintained at 4°C, and prolonged exposure to ambient temperatures should be strictly avoided[3].

Section 2: Quantitative Data Presentation

The following table summarizes the key degradation products of Acebutolol hydrochloride characterized via LC-MS/MS analysis[2],[4].

Degradant	Chemical Nature / Name	Stress Condition	Toxicity / Safety Concern
DP-I	1-(2-(2-hydroxy-3-(isopropylamino)propoxy)-5-(amino)phenyl)ethanone	Acidic & Basic Hydrolysis	Carcinogenic (In-silico)
DP-II	N-(4-(2-hydroxy-3-(isopropylamino)propoxy)-3-acetylphenyl)acrylamide	Photolytic (UV)	Non-toxic
DP-III	1-(2-(2-hydroxy-3-(isopropylamino)propoxy)-5-(hydroxymethylamino)phenyl)ethanone	Photolytic (UV)	Non-toxic
DP-IV	1-(6-(2-hydroxy-3-(isopropylamino)propoxy)-2,3-dihydro-2-propylbenzo[d]oxazol-5-yl)ethanone	Basic Hydrolysis	Hepatotoxic (In-silico)
N-Nitroso	N-Nitroso-Acebutolol	Oxidative / Nitrosation	Genotoxic (CPCA Category 4)

Section 3: Visualizing the Degradation Network

Acebutolol Degradation Pathways under ICH Stress Conditions.

Section 4: Self-Validating Experimental Protocols

Protocol: Hydrolytic Forced Degradation & LC-MS/MS Sample Preparation Causality Note: Forced degradation aims to achieve 10%–15% degradation. Excessive degradation (>20%) risks secondary degradation of the primary degradants, which artificially skews the mechanistic pathway analysis[2].

Step 1: Stock Solution Preparation

• Accurately weigh 10 mg of (R)-Acebutolol hydrochloride and dissolve in 10 mL of HPLC-grade water to achieve a 1000 µg/mL stock solution[2].

• Validation Check: Analyze an aliquot of the stock solution immediately via HPLC-UV (215 nm) to establish a baseline purity profile (Control Sample). If ghost peaks are present, verify solvent purity before proceeding.

Step 2: Acidic Stress Application

• Transfer 1 mL of the stock solution into a 10 mL volumetric flask.

• Add 1 mL of 1 M HCl. Seal and heat in a constant temperature water bath at 80°C for exactly 2 hours[2].

• Causality: The hydronium ions protonate the amide carbonyl, increasing its electrophilicity and facilitating nucleophilic attack by water, which drives the cleavage of the butyramide group[3].

Step 3: Neutralization & Dilution

• Remove the flask and immediately cool in an ice bath to quench the reaction kinetics[3].

• Add 1 mL of 1 M NaOH to neutralize the solution. Failure to neutralize will cause severe peak tailing and potential damage to the LC column stationary phase.

• Dilute to the 10 mL mark with the mobile phase diluent (e.g., Water:Methanol 45:55 v/v)[3].

Step 4: LC-MS/MS System Suitability & Injection

• Column: C18 reversed-phase column (e.g., 250 × 4.6 mm, 5 µm)[2].

• Mobile Phase: Gradient elution using 0.1% Formic Acid in Water (A) and Acetonitrile (B).

• Validation Check: Inject a blank (diluent only) to ensure no carryover. Inject the stressed sample and confirm mass balance (Sum of Acebutolol peak area + degradant peak areas should approximate the Control Sample peak area).

Section 5: Troubleshooting Guide

Issue 1: Co-elution of DP-I and the primary Acebutolol peak during HPLC analysis.

• Causality: Both compounds possess similar polarities, but DP-I has a primary amine while Acebutolol has a secondary amine and an intact amide. Incorrect mobile phase pH leads to similar ionization states, causing co-elution[3].

• Solution: Adjust the mobile phase pH to 3.0 using formic acid. This ensures complete protonation of the amines, leveraging slight differences in their pKa values to enhance retention time separation on a C18 column[3],[2].

Issue 2: Poor ionization or undetectable degradation products in MS positive ESI mode.

• Causality: Ion suppression from non-volatile buffer salts (e.g., phosphate buffers) or insufficient proton donors in the mobile phase.

• Solution: Strictly avoid phosphate buffers. Use 0.1% formic acid or 5 mM ammonium formate. Ensure the desolvation temperature is optimized (typically 350°C) to facilitate efficient droplet evaporation and ion release[2].

Issue 3: Inconsistent degradation kinetics across replicate acidic stress experiments.

• Causality: Temperature fluctuations in the water bath or delayed neutralization[3].

• Solution: Use a calibrated thermostatic oil bath instead of a water bath for precise thermal control. Implement a strict timestamp for the ice-bath quench and neutralization steps[3].

Section 6: Visualizing the Troubleshooting Logic

LC-MS/MS Troubleshooting Workflow for Peak Resolution.

References[3] Acebutolol Hydrochloride Stability in Acidic Solutions: A Technical Support Guide. Benchchem.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEGtUD9986G5h38CR9N2Le7qbKQtQ_soseTQZJLPEp1C_K2jQ7I1qSSjElG2muKjeCXnzgj0VaShN70VBqZ8d8okCoD_pceFog4bRRp7jdnGow52XpoXjh96uCVtGjO7OxKq6nSb2jQdQtnIEsnG30ZXKsB-6LTH-Xb07vmd7VHFmVtp7Tb5Hg78sPgzxe1m7OCzBn-iamQbLalVT_KDXYQGQTvejtTsG0EEvSa[1] Acebutolol EP Impurities and Related Compounds. SynThink Research Chemicals.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEq-mp9x-u-FsN3OYYSd9C4p2g5EBFEBpnYWubqULzzyHFeKb_A5B40KLXnhRQV79S6ltXZi6Qo0VOCvK61dQ-7kWjboqMoqfq0Kg0jYCqxShAESZEI6Rudn5RGLavUTnsXpKB3YXXE99keKhnOJFMa1ahtl58uPn0l_e_IjobS[2] LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. PMC.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF2SEoMGH4jsdrjI41XKbea3zi2jyWJYmqaUoMy389ZkDPR8NFFvGJEUaZZNkTVyGTPXiHtwIA58UIvo6KVIlPWDTJ4q3I24Wc6OTwBwtb8pMBbocu1uaAvugtd8WaAO_wYbT-BGglzSqN1TA==[4] N-Nitroso-Acebutolol. Manasa Life Sciences.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHwVxODAMLdUD_uVDSg9SEcbW0S5ozMh9eX4qHDKVTtf-8SK7LOl6Y2HDoo6Tmpxs8sJwF78MuetSwsnAzpXWnf77MCkCGW9aaOKSmIZAr13bUHe75T_flGMRugSZxs2EcbwBjjIJsAQwWuI5sN4wcA6sGwQM-nMpqtGhyBmH7otpyP9Rh9a-NXYcMktQ==

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• 4. N-Nitroso-Acebutolol | Manasa Life Sciences [manasalifesciences.com]

Technical Support Center: Enhancing Signal-to-Noise Ratio in Acebutolol Assays

Welcome to the technical support center for acebutolol-related assays. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the signal-to-noise ratio (S/N) in their analytical experiments. Achieving a high S/N is critical for the accuracy, precision, and sensitivity of acebutolol quantification, especially at the lower limits of detection (LOD) and quantification (LOQ)[1][2]. This resource provides in-depth, experience-based solutions to common challenges encountered during assay development and execution.

Frequently Asked Questions (FAQs)

Q1: What is the signal-to-noise ratio (S/N) and why is it critical in acebutolol assays?

A1: The signal-to-noise ratio is a measure that compares the level of the desired signal (the chromatographic peak of acebutolol) to the level of background noise.[1] A high S/N ratio indicates a cleaner, more reliable signal, which is essential for accurate quantification. In acebutolol assays, particularly in pharmacokinetic studies where concentrations can be very low, a poor S/N can lead to significant errors in measurement, impacting the determination of key parameters like the lower limit of quantification (LLOQ).[1][3] Regulatory bodies like the FDA have specific guidelines for S/N at the LLOQ for bioanalytical method validation.[3]

Q2: My acebutolol peak is small, but my baseline is clean. How can I increase the signal without introducing more noise?

A2: Increasing the signal component of the S/N ratio is a direct way to improve sensitivity. Consider the following strategies:

• Increase Injection Volume: If your current method allows, injecting a larger sample volume can proportionally increase the peak height.[1] This is particularly effective if your injection solvent is weaker than the mobile phase, which helps focus the analyte at the head of the column.

• Optimize Sample Concentration: During sample preparation, minimize dilution steps to maintain a higher concentration of acebutolol in the final extract.[1]

• Detector Wavelength Optimization (for UV-based methods): Ensure you are using the wavelength of maximum absorbance for acebutolol, which is typically around 240 nm.[4][5]

• Column Dimensions: Switching to a column with a smaller internal diameter (e.g., from 4.6 mm to 2.1 mm) can increase peak height by reducing the peak volume.[1] Remember to adjust the flow rate accordingly to maintain optimal linear velocity.[1]

Q3: What are the most common sources of high background noise in LC-MS/MS analyses of acebutolol?

A3: High background noise in LC-MS/MS can originate from several sources:

• Contaminated Solvents or Reagents: Using non-LC-MS grade solvents, water, or additives can introduce a significant amount of chemical noise.[6][7] Microbial growth in mobile phase bottles is also a potential issue.[6]

• Matrix Effects: Co-eluting endogenous components from the biological matrix (e.g., plasma, urine) can suppress or enhance the ionization of acebutolol, leading to variability and noise.[8][9] Phospholipids are common culprits in plasma samples.[8]

• System Contamination: Buildup of contaminants from previous samples in the injector, column, or mass spectrometer ion source can leach out during a run, causing a high, noisy baseline.[6][10]

• Instrumental and Electronic Issues: Problems with the detector, unstable ESI spray, or electronic interference can all manifest as baseline noise.[6][7][11]

Troubleshooting Guide: A Deeper Dive

This section is organized by the typical stages of an analytical workflow, providing specific questions and detailed, cause-and-effect-based solutions.

Part 1: Sample Preparation and Extraction

Q4: I'm seeing significant ion suppression (a form of matrix effect) in my plasma samples. How can I improve my sample cleanup?

A4: Ion suppression is a major challenge in bioanalysis, where matrix components interfere with the ionization of the target analyte in the mass spectrometer source.[8][9] Acebutolol is relatively hydrophilic, as is its active metabolite, diacetolol.[12][13] A robust sample cleanup is therefore essential.

• The Causality: Simple protein precipitation (PPT) with acetonitrile is fast but often insufficient for removing all interfering matrix components, especially phospholipids.[3] These co-eluting species compete with acebutolol for ionization, reducing its signal.

• Recommended Solutions:

  • Solid-Phase Extraction (SPE): SPE provides a much cleaner extract than PPT. A reversed-phase C18 cartridge is a good starting point for extracting acebutolol from plasma.[14][15] The protocol involves conditioning the cartridge, loading the pre-treated sample, washing away interferences, and then eluting the analyte.

  • Liquid-Liquid Extraction (LLE): LLE can also be effective. A common approach involves adding an extraction solvent like a diethyl ether and dichloromethane mixture to the plasma sample, vortexing, centrifuging to separate the layers, and then evaporating the organic layer.[16]

Detailed Protocol: Solid-Phase Extraction (SPE) for Acebutolol from Plasma

Step	Procedure	Rationale & Key Insights
1. Sample Pre-treatment	Dilute 1.0 mL of plasma with an equal volume of an appropriate buffer (e.g., 25 mM phosphate buffer).[14] Acidifying the sample to ~pH 3 can also be beneficial.[15]	Dilution reduces sample viscosity for better flow through the cartridge. Buffering/pH adjustment ensures acebutolol is in the correct ionic state for optimal retention on the reversed-phase sorbent.
2. Cartridge Conditioning	Sequentially pass a water-miscible organic solvent (e.g., methanol) followed by water or buffer through the C18 SPE cartridge.[17] Do not let the sorbent bed go dry.	This step activates the C18 stationary phase, ensuring proper interaction with the analyte.
3. Sample Loading	Apply the pre-treated sample to the conditioned cartridge at a slow, steady flow rate.	A slow flow rate is crucial for allowing sufficient interaction time between acebutolol and the sorbent, maximizing retention.
4. Wash Step	Wash the cartridge with a weak solvent (e.g., 2% methanol in water) to remove polar, interfering compounds.[15][18]	This step selectively removes matrix components that are less strongly retained than acebutolol, cleaning the sample without eluting the analyte of interest.
5. Elution	Elute acebutolol with a stronger organic solvent, such as methanol or acetonitrile.[17]	The strong solvent disrupts the hydrophobic interactions between acebutolol and the C18 sorbent, releasing it from the cartridge for collection.
6. Evaporation & Reconstitution	Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.[16]	This step concentrates the analyte and ensures it is dissolved in a solvent compatible with the chromatographic system, leading to better peak shape.

Q5: How do I choose an appropriate internal standard (IS) for my acebutolol assay to compensate for variability?

A5: An internal standard is crucial for reliable quantification, as it helps correct for variations in sample preparation, injection volume, and instrument response. The ideal IS is a stable, isotopically labeled version of the analyte (e.g., acebutolol-d7). If this is unavailable, a structurally similar analog is the next best choice.[19] For acebutolol, other beta-blockers like nadolol or celiprolol have been successfully used as analog internal standards.[3][16]

• The Causality: The IS should mimic the chemical and physical behavior of acebutolol throughout the entire analytical process (extraction, chromatography, and ionization).[19] By tracking the analyte's behavior, the ratio of the analyte peak area to the IS peak area remains constant even if absolute responses fluctuate, leading to accurate and precise results.

Part 2: Chromatographic and Analytical System

Q6: My baseline is noisy and drifting, especially during a gradient run. What should I check in my HPLC/UPLC system?

A6: A noisy or drifting baseline can obscure small peaks and make integration difficult.[6]

• The Causality: This issue often points to problems with the mobile phase or the pump. Inconsistent mixing of gradient solvents, dissolved air, or contaminated solvents can all contribute.[6] Column contamination from previous injections can also cause "ghost peaks" or a rising baseline as strongly retained compounds begin to elute.[6][10]

• Recommended Solutions:

  • Mobile Phase Quality: Always use high-purity, LC-MS grade solvents and additives (e.g., formic acid, ammonium formate).[6][7] Prepare fresh mobile phases daily and filter them if necessary. Ensure proper degassing to prevent air bubbles in the pump.

  • System Flush: If contamination is suspected, flush the entire system with a strong solvent. When switching between buffered and high-organic mobile phases, flush with high-purity water in between to prevent salt precipitation.[6]

  • Optimize the Gradient: Ensure the gradient mixing is smooth. Sometimes, very steep or shallow gradients can cause mixing issues that manifest as baseline noise.[6]

  • Install a Guard Column: A guard column is a small, disposable column placed before the main analytical column to catch contaminants and strongly retained matrix components, thereby extending the life of the more expensive analytical column and maintaining a cleaner system.[6]

Q7: How can I optimize my chromatographic method to improve the peak shape and resolution for acebutolol and its metabolite, diacetolol?

A7: Good peak shape (narrow and symmetrical) directly increases peak height and thus the S/N ratio.[1]

• The Causality: Poor peak shape can be caused by an inappropriate mobile phase composition or pH.[4] Acebutolol is a basic compound, and controlling the pH of the mobile phase is critical to ensure it is in a single ionic form, which promotes better interaction with the reversed-phase column.

• Recommended Solutions:

  • Mobile Phase Composition: For reversed-phase chromatography on a C18 column, a common mobile phase is a mixture of an organic solvent (like acetonitrile or methanol) and an aqueous buffer.[4][14][20] A typical starting point could be a mixture of methanol and water (e.g., 55:45, v/v).[4]

  • pH Adjustment: Adjusting the mobile phase to an acidic pH (e.g., pH 3.0-3.2) with an additive like formic acid or by using a phosphate buffer is often effective.[5][14][20] This ensures that acebutolol is protonated, leading to consistent retention and sharp peaks.

  • UPLC over HPLC: Ultra-Performance Liquid Chromatography (UPLC) uses smaller particle size columns (sub-2 µm) and higher pressures. This technology can significantly improve resolution, decrease run times, and increase the S/N ratio. One study showed a 4-fold increase in S/N for acebutolol at the LLOQ when switching from HPLC to UPLC.[3]

Workflow Diagram: General Troubleshooting for High Baseline Noise

Caption: A logical workflow for diagnosing high baseline noise.

Part 3: Data Processing

Q8: Can I use data smoothing to reduce noise, and what are the risks?

A8: Yes, mathematical smoothing algorithms can be applied to chromatographic data to reduce high-frequency baseline noise.[21]

• The Causality: These algorithms average a small number of adjacent data points, which effectively filters out random noise and makes the baseline appear smoother.

• Risks and Considerations:

  • Peak Distortion: Excessive smoothing can distort the actual chromatographic peak. It can broaden the peak and, more critically, reduce its height, which would negatively impact the S/N ratio and quantification.[21]

  • Loss of Resolution: Small peaks that are close to the noise level might be flattened or completely filtered out, leading to a failure to detect low-level analytes.[21]

  • Best Practice: Data smoothing should be used with caution and only after all experimental avenues for noise reduction have been exhausted. It is a data processing tool, not a substitute for a robust analytical method. Always compare the raw, unsmoothed data with the smoothed data to ensure that critical information has not been lost.

References

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• SANOFI-AVENTIS CANADA INC. (2019, July 11). 200 Pr ACEBUTOLOL – 400. [Link]

• Drugs.com. (2026, January 20). Acebutolol: Package Insert / Prescribing Information. [Link]

• Waters. UPLC-MS/MS Bioanalytical Method Validation of Acebutolol and Pindolol using an Analogue Internal Standard. [Link]

• Separation Science. (2026, February 20). Expert Answers: LC Troubleshooting and Best Practices—What to Check When Methods Stop Behaving. [Link]

• Wikipedia. Acebutolol. [Link]

• Teva. ACEBUTOLOL Product Monograph. [Link]

• Nitrosamines Exchange. (2022, June 16). Background noise in UPLC-MS/MS experience?[Link]

• Al-Majdoub, Z. M., et al. (2020). Antihypertensive Drugs Metabolism: An Update to Pharmacokinetic Profiles and Computational Approaches. PMC. [Link]

• ResearchGate. (2015, February 23). How to reduce high background noise in an LC MS/MS experiment?[Link]

• Levent, A., & Şentürk, Z. S. (2010). Development of an Ion-Pair HPLC Method for Determination of Acebutolol in Pharmaceuticals. ResearchGate. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. Matrix Effect in Bioanalysis: An Overview. [Link]

• MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard?[Link]

• AWS. Analysis of Drugs in Biological Matrices. [Link]

• Pawar, S. M., Jadhav, S., & Tamboli, A. (2022). Development and validation of rp-hplc method of acebutalol. International Journal of Biology, Pharmacy and Allied Sciences. [Link]

• ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• Prime Scholars. Novel SPE-HPLC Method for Analyses of β- Blockers in Human Plasma Using New Generation Phenyl-Ethyl Column. [Link]

• Chemistry LibreTexts. (2022, January 24). Drug Analysis of Plasma Samples. [Link]

• Ghoneim, M. M., et al. (2012). Development of square-wave adsorptive stripping voltammetric method for determination of acebutolol in pharmaceutical formulations and biological fluids. PMC. [Link]

• Semantic Scholar. (2012, February 29). Identifying and Overcoming Matrix Effects in Drug Discovery and Development. [Link]

• Waters Corporation. UPLC-MS/MS Bioanalytical Method Validation of Acebutolol and Pindolol using an Analogue Internal Standard. [Link]

• Waters Corporation. UPLC-MS/MS Bioanalytical Method Validation of Acebutolol and Pindolol using an Analogue Internal Standard. [Link]

• ResearchGate. (2025, August 5). Quantitative evaluation of the matrix effect in bioanalytical methods based on LC–MS: A comparison of two approaches. [Link]

• Waters Corporation. UPLC-MS/MS Bioanalytical Method Validation of Acebutolol and Pindolol using an Analogue Internal Standard. [Link]

• GaBI Journal. (2018). FDA issues final guidance on bioanalytical method validation. [Link]

• Jian, W., et al. (2016). Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC. [Link]

• Dolan, J. W. (2020, November 11). Enhancing Signal-to-Noise. LCGC International - Chromatography Online. [Link]

• ResearchGate. US FDA guidelines for bioanalytical method validation. [Link]

• Rakibe, U. D., et al. (2018). LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. PMC. [Link]

• U.S. Food and Drug Administration. (2024, June 12). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• ResearchGate. (2025, October 31). (PDF) LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutalol. [Link]

• KNAUER. (2022, February 25). HPLC Troubleshooting: Why Signal-to-Noise Ratio Determines Limit of Detection. [Link]

• Waters. Analysis of Beta-Blockers Using UPLC with Accurate-Mass Screening. [Link]

• Quality Assistance. (2017, August 4). Increasing the sensitivity in case of LOD / LOQ problems in HPLC methods. [Link]

• OUCI. LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. [Link]

• Institute of Molecular and Translational Medicine. Analysis types and quantification methods applied in UHPLC-MS metabolomics research. [Link]

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Overcoming analytical interference in acebutolol quantification

Technical Support Center: Overcoming Analytical Interference in Acebutolol Quantification

Welcome to the Acebutolol Quantification Support Center. Analyzing acebutolol—a cardioselective beta-blocker—presents unique challenges across different matrices, from severe ion suppression in biological fluids to excipient overlapping in pharmaceutical formulations. This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to ensure absolute analytical integrity in your workflows.

Section 1: Biological Matrices & LC-MS/MS Ion Suppression

Q1: I am experiencing severe signal suppression and poor reproducibility when quantifying acebutolol in human plasma via LC-ESI-MS/MS. How can I eliminate this endogenous interference?

Expert Analysis & Causality: Acebutolol is a polar, basic compound containing a secondary amine. In standard low-pH reversed-phase liquid chromatography, basic analytes remain protonated and highly polar, causing them to elute very early. This early elution window coincides with the elution of highly concentrated, un-retained endogenous matrix components (such as phospholipids and salts)[1]. These matrix components compete with acebutolol for charge and space on the droplet surface during Electrospray Ionization (ESI), leading to severe ion suppression.

The Solution: Implement a high-pH mobile phase strategy combined with Solid Phase Extraction (SPE). By raising the mobile phase pH above the pKa of acebutolol's basic group, you suppress its ionization in the liquid phase. This increases the molecule's lipophilicity, drastically increasing its retention time on a C18 column and shifting its elution away from the early ion-suppression zone[1]. To differentiate between true matrix effects and instrument fluctuations, you must use a stable isotope-labeled internal standard, such as Acebutolol-d5, which co-elutes with the target analyte and perfectly mirrors any residual suppression[2].

Workflow for overcoming LC-MS/MS matrix effects via SPE clean-up and high-pH retention shifting.

Self-Validating Protocol 1: SPE and High-pH LC-MS/MS Workflow Validation Checkpoint: Before beginning, inject a drug-free plasma blank to confirm the absence of endogenous peaks at the retention times of acebutolol and Acebutolol-d5.

• Sample Preparation: Aliquot 200 µL of human plasma. Spike with 10 µL of Acebutolol-d5 (10 ng/mL) to act as the internal standard[1].

• SPE Conditioning: Condition a mixed-mode SPE cartridge with 2 mL methanol followed by 2 mL MS-grade water.

• Loading & Washing: Load the spiked plasma. Wash with 2 mL of 5% methanol in water to elute polar co-extractives and reduce matrix effects[3].

• Elution: Elute the analytes using 2 mL of methanol containing 2% ammonium hydroxide.

• Reconstitution: Evaporate the eluate under a gentle nitrogen stream and reconstitute in 100 µL of the high-pH mobile phase (e.g., 10 mM ammonium bicarbonate, pH 10).

• Chromatography: Inject onto a C18 HPLC column. Run a gradient of 10 mM ammonium bicarbonate (pH 10) and acetonitrile.

• System Validation: Monitor the peak area of Acebutolol-d5 across all samples. A variance of <15% confirms that extraction efficiency is stable and matrix effects are normalized.

Section 2: Pharmaceutical Formulations & HPLC-UV Interference

Q2: When analyzing acebutolol in combination tablets (e.g., with hydrochlorothiazide), excipients and the secondary active ingredient cause overlapping peaks in my HPLC-UV chromatogram. How do I resolve this?

Expert Analysis & Causality: In standard reversed-phase HPLC, acebutolol and co-formulated diuretics (like hydrochlorothiazide) often exhibit similar polarities, leading to co-elution. Furthermore, tablet excipients can absorb UV light at the 240 nm detection wavelength, masking the target peak[4].

The Solution: Utilize an Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC) method. By adding an ion-pairing reagent (e.g., 8 mM sodium 1-heptanesulfonate) to an acidic mobile phase (pH 3.2), the negatively charged sulfonate groups pair exclusively with the protonated amine of acebutolol. This forms a neutral, highly hydrophobic ion-pair complex. The causality here is thermodynamic: the complex partitions much more strongly into the C18 stationary phase, drastically increasing acebutolol's retention time and pulling it completely away from un-paired excipients and secondary drugs[4].

Self-Validating Protocol 2: Ion-Pair RP-HPLC Workflow Validation Checkpoint: Run a system suitability test (SST) using a standard mix to ensure theoretical plates > 2000 and tailing factor < 1.5 before running samples.

• Mobile Phase Preparation: Mix methanol and 0.05 M acetic acid in a 65:35 (v/v) ratio. Add 8 mM sodium 1-heptanesulfonate (ion-pair reagent)[4].

• pH Adjustment: Adjust the mobile phase pH precisely to 3.2 using triethylamine. Critical Causality: pH 3.2 ensures acebutolol is fully protonated for optimal ion-pairing while suppressing the ionization of acidic excipients.

• Sample Extraction: Crush tablets, extract with the mobile phase, and sonicate for 15 minutes. Filter through a 0.45 µm PTFE syringe filter to remove insoluble excipients.

• Internal Standard: Spike the filtrate with ambroxol as an internal standard to correct for any injection volume variations[4].

• Chromatography: Pump the mobile phase at 0.80 mL/min through a C18 column. Detect via diode-array detection (DAD) at 240 nm.

• Validation: Calculate the resolution (Rs) between acebutolol, ambroxol, and any excipient peaks. Rs must be ≥ 2.0 to confirm zero interference.

Section 3: Stereoselective Interference (Enantiomer Resolution)

Q3: My pharmacokinetic study requires differentiating between S-(-)- and R-(+)-acebutolol, but they co-elute as a single peak. How do I achieve baseline resolution without matrix interference?

Expert Analysis & Causality: Standard C18 columns cannot differentiate enantiomers because S-(-)- and R-(+)-acebutolol possess identical physicochemical properties in an achiral environment. To resolve them, you must introduce a chiral selector that forms transient, diastereomeric complexes with the enantiomers at different thermodynamic stabilities.

The Solution: Employ a teicoplanin macrocyclic antibiotic chiral stationary phase (e.g., Chirobiotic T). The teicoplanin molecule provides multiple chiral recognition sites (hydrogen bonding, pi-pi interactions, and steric inclusion pockets). When paired with a polar ionic mobile phase (methanol-glacial acetic acid-triethylamine), the S-(-) and R-(+) enantiomers interact differently with these cavities, resulting in baseline resolution (retention times ~35.6 and 37.8 min, respectively) with zero interference from drug-free plasma[5].

Quantitative Data Summary: Method Performance Comparison

To assist in selecting the appropriate methodology based on your sensitivity requirements, refer to the self-validated performance metrics below:

Analytical Method	Target Analyte(s)	Matrix	LOD	LOQ	Linearity Range
LC-ESI-MS/MS (High-pH)	Acebutolol	Human Plasma	5 pg (on-column)	5 pg (on-column)	0.1 – 500 ng/mL
UHPLC-QqQ-MS/MS	Acebutolol	Postmortem Blood	< 0.1 ng/mL	0.1 ng/mL	0.1 – 1000 ng/mL
IP-RP-HPLC (UV 240 nm)	Acebutolol	Tablet Formulation	0.07 µg/mL	0.23 µg/mL	0.27 – 2.93 µg/mL
Chiral HPLC-FLD	S-(-) & R-(+) Enantiomers	Mice Plasma	2 ng/mL	10 ng/mL	10 – 500 ng/mL

Data synthesized from authoritative validation studies[1][4][5][6].

References

• Levent, A., & Şentürk, Z. (2010). Development of an Ion-Pair HPLC Method for Determination of Acebutolol in Pharmaceuticals. Analytical Letters, 43(9).[Link]

• Al-Omar, M. A. (2010). Stereoselective HPLC Assay of Acebutolol Enantiomers with Fluorescence Detection and its Application to a Pharmacokinetic Study. World Applied Sciences Journal, 8(11), 1309-1316. [Link]

• LCGC International. (2020). High-Speed Analysis of b-Blockers and Metabolites in Human Plasma by LC–ESI-MS-MS with High-pH Mobile Phase. Chromatography Online.[Link]

• Oxford Academic. (2017). Determination of Some β-Blockers and β2- Agonists in Plasma and Urine Using Liquid Chromatography–tandem Mass Spectrometry and Solid Phase Extraction. Journal of Analytical Toxicology. [Link]

• MDPI / PMC. (2024). Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens. Molecules.[Link]

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• 6. Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dosage Adjustments for (R)-Acebutolol Hydrochloride in Renal Impairment Models

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for researchers investigating the pharmacokinetics of (R)-Acebutolol hydrochloride. This guide provides in-depth answers to common questions and troubleshooting advice for designing and executing studies in renal impairment models. Our focus is on providing not just protocols, but the scientific rationale behind them to ensure your experiments are robust and yield interpretable data.

Section 1: Foundational Knowledge & Core Concepts

This section addresses the fundamental principles governing acebutolol's behavior in the body, which is essential for understanding the complexities of dosage adjustments in a research setting.

Q1: What are the key pharmacokinetic properties of acebutolol and its active metabolite, diacetolol, that I need to consider for my study?

A1: Understanding the distinct pharmacokinetic profiles of both acebutolol and its metabolite is critical. Acebutolol is administered as a racemate, and its journey through the body is complex:

• Absorption and Bioavailability: Acebutolol is well-absorbed from the gastrointestinal tract. However, it undergoes

Addressing multiple peaks in acebutolol pharmacokinetic studies

Introduction: Navigating the Complexity of Acebutolol's Pharmacokinetic Profile

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with acebutolol. Acebutolol, a cardioselective beta-1 blocker, is widely used for treating hypertension and arrhythmias.[1][2] While effective, its oral administration can present a unique challenge in pharmacokinetic (PK) studies: the appearance of multiple or "double" peaks in the plasma concentration-time curve.[3]

Frequently Asked Questions (FAQs): Understanding the "Why"

This section addresses the most common questions researchers encounter when observing anomalous peaks in acebutolol PK studies.

Q1: What exactly is a "multiple peak phenomenon" in a PK profile, and why is it a concern with acebutolol?

A: The multiple peak phenomenon refers to a plasma concentration-time profile that shows more than one distinct peak after a single oral dose.[4] Instead of a smooth absorption and elimination curve (one Cmax), the curve may dip and then rise again to a secondary or even tertiary peak.

This is a concern for several reasons:

• Complicates PK Modeling: Standard one-compartment or two-compartment models often fail to describe the drug's behavior accurately, requiring more complex models that can be difficult to validate.

• Impacts Bioavailability Assessment: It makes calculating key parameters like the area under the curve (AUC) and peak concentration (Cmax) challenging, potentially leading to misinterpretation of a formulation's bioavailability or bioequivalence. For instance, in some studies, this has resulted in higher variability for all PK parameters, and the AUCinf for some subjects cannot be estimated.[4]

• Raises Mechanistic Questions: It indicates that the drug's absorption and/or elimination is not a simple, first-order process, pointing to underlying physiological or formulation-related factors that must be understood.

Q2: What are the primary suspected causes for multiple peaks observed in acebutolol PK studies?

A: The current body of research points to several potential, and sometimes overlapping, causes. Unlike some drugs where a single mechanism like enterohepatic recirculation is the clear culprit, for acebutolol, the picture is more nuanced.

Key Potential Causes:

• Discontinuous or Erratic Gastrointestinal (GI) Absorption: This is a leading hypothesis. Studies in rats suggest that a bile- and food-independent erratic absorption is likely responsible for the multiple peaks.[3] This could be due to site-specific absorption "windows" in the GI tract.[5]

• Irregular Gastric Emptying: The rate at which the stomach empties its contents into the small intestine can be irregular, leading to separate boluses of the drug being released for absorption at different times.[6][7] This mechanism has been shown to cause double peaks for other drugs and is a plausible contributor for acebutolol.

• Enterohepatic Recirculation (EHR): This process involves the drug or its metabolite being excreted into the bile, stored in the gallbladder, and then re-released into the small intestine for reabsorption.[4][8] While EHR is a common cause of multiple peaks for many compounds, its role in acebutolol's profile is debated. A study in bile-duct-ligated rats found that multiple peaks still occurred, suggesting EHR was not the cause in that model.[3] However, a separate study in rabbits indicated that the oral bioavailability of acebutolol is associated with the enterohepatic recycling of bile juice components.[9] This suggests potential species-specific differences.

• Pharmacokinetics of the Active Metabolite (Diacetolol): Acebutolol is extensively metabolized to diacetolol, an active metabolite that is equipotent to the parent drug and has a significantly longer half-life (8-13 hours for diacetolol vs. 3-4 hours for acebutolol).[1][10][11] The formation and subsequent elimination of this metabolite contribute to the overall plasma concentration profile and could influence the appearance of later peaks.

• Drug Formulation: The disintegration and release characteristics of the specific tablet or capsule formulation can lead to a non-uniform release of the drug product, causing multiple absorption phases.[12]

Q3: My analytical method is validated. Could it still be the source of artificial peaks?

A: Yes, even a validated method can produce artifacts if not executed perfectly during a study run. It is crucial to rule out analytical error before investigating complex physiological causes.

Potential Analytical Pitfalls:

• Inaccurate Sample Timing: Errors in recording the exact time of blood draws can distort the PK curve, especially during the rapid absorption phase.[13]

• Sample Contamination: Accidental contamination of a sample with a higher-concentration sample can create a false peak.

• Inconsistent Sample Processing: Variability in sample handling, processing times, or storage conditions (e.g., freeze-thaw cycles) can affect drug stability and lead to inconsistent results.[14]

• Chromatographic Issues: Unexpected peaks can sometimes be "ghost peaks" resulting from carryover from a previous injection or contamination within the HPLC/LC-MS system.[15]

Troubleshooting Guides & Experimental Protocols

If you have observed multiple peaks, a systematic investigation is required. The following guides provide structured approaches to identify the root cause.

Guide 1: Systematic Troubleshooting Workflow

This workflow provides a logical progression from initial observation to pinpointing a likely cause.

Caption: Logical workflow for troubleshooting multiple peaks.

Protocol 1: Auditing the Bioanalytical Method for Artifacts

This protocol ensures your analytical results are robust and not the source of the anomalous peaks.

Objective: To confirm that the observed multiple peaks are not artifacts of the analytical method or sample handling.

Methodology:

• Review the Original Validation Report: Confirm that the method's linearity, accuracy, and precision met acceptance criteria (typically within ±15%, 20% at LLOQ).[16][17]

• Conduct a Mini Re-validation:

  • Prepare a new set of calibration standards and quality control (QC) samples at low, medium, and high concentrations.

  • Analyze these alongside a selection of study samples that exhibit the double-peak phenomenon.

• Check for Carryover: Inject a blank sample immediately after the highest concentration standard or a high-concentration study sample. The response in the blank should be below the lower limit of quantification (LLOQ).[15]

• Verify Sample Integrity:

  • Review sample collection and processing logs for any deviations or inconsistencies.[13]

  • Assess the stability of acebutolol and diacetolol under the exact storage and handling conditions of the study (e.g., perform freeze-thaw stability tests).

• Scrutinize Chromatograms: Manually inspect the chromatograms for all samples in a subject's profile. Look for poor peak shape, baseline drift, or the appearance of unexpected interfering peaks that might have been misintegrated by the software.

Protocol 2: Investigating Formulation-Dependent Dissolution

Objective: To determine if the drug product's release characteristics could contribute to multiple absorption phases.

Methodology:

• Apparatus: Use a USP Apparatus 2 (Paddle Apparatus).

• Dissolution Medium: 900 mL of a suitable buffer, typically 0.1 N HCl to simulate gastric fluid, followed by a change to a pH 6.8 phosphate buffer to simulate intestinal fluid.

• Procedure:

  • Place one acebutolol tablet/capsule in each vessel.

  • Begin rotation at a specified speed (e.g., 50 RPM).

  • Withdraw samples at frequent, pre-defined time points (e.g., 5, 10, 15, 30, 45, 60, 90, 120 minutes).

  • Analyze the samples for acebutolol concentration using a validated analytical method (e.g., HPLC-UV).[16][17]

• Analysis: Plot the percentage of drug dissolved versus time. An ideal immediate-release formulation should dissolve rapidly and smoothly. A biphasic or erratic dissolution profile could explain multiple Cmax values in vivo.

Protocol 3: Designing a Study to Investigate Food Effects

Objective: To assess whether the presence of food alters the absorption profile and contributes to multiple peaks.

Methodology:

• Study Design: A randomized, open-label, two-way crossover study is the gold standard.

• Subjects: A panel of healthy volunteers.

• Procedure:

  • Period 1: Subjects are randomly assigned to one of two groups.

    • Group A (Fasted): Administer a single oral dose of acebutolol after an overnight fast of at least 10 hours.

    • Group B (Fed): Administer the same dose shortly after consumption of a standardized high-fat, high-calorie breakfast.

  • Washout Period: A sufficient time (at least 10 half-lives of diacetolol) to ensure complete drug elimination.

  • Period 2: Subjects cross over to the other treatment arm (Group A receives the fed treatment, Group B receives the fasted treatment).

• Sampling: Collect serial blood samples at frequent intervals for at least 3-4 half-lives of the metabolite, diacetolol.

• Analysis: Compare the pharmacokinetic profiles (Cmax, Tmax, AUC, presence of multiple peaks) between the fed and fasted states. While some reports suggest food does not have a significant effect on the overall AUC of acebutolol, it can decrease the rate of absorption and peak concentration.[10][18] A study in rats showed food reduced bioavailability by 60%.[3]

Protocol 4: Advanced Mechanistic Study - Site-Specific GI Absorption (Animal Model)

Objective: To determine if acebutolol is absorbed preferentially in specific regions of the GI tract, which could lead to discontinuous absorption.

Methodology (based on rat studies[5]):

• Animal Model: Male Sprague-Dawley rats.

• Procedure:

  • Animals are anesthetized.

  • A midline incision is made to expose the GI tract.

  • The drug solution is administered directly into a specific segment:

    • Intraduodenal (ID) group: Injected into the duodenum.

    • Intraileal (II) group: Injected into the ileum.

  • A control group receives the drug via standard oral gavage.

• Sampling: Serial blood samples are collected via a cannulated artery.

• Analysis: The PK profiles are compared. A study found that while the double peak disappeared following intraileal administration, it remained after intraduodenal administration, suggesting the double peak phenomenon for acebutolol is due to site-dependent absorption.[5]

Data Interpretation & Key Parameters

Understanding the fundamental PK parameters of both the parent drug and its active metabolite is essential for interpreting your results.

Table 1: Key Pharmacokinetic Parameters of Acebutolol and Diacetolol

Parameter	Acebutolol	Diacetolol (Metabolite)	Reference(s)
Bioavailability	~35-50%	Formed via first-pass metabolism	[1][2][11]
Tmax (Oral Dose)	~2.5 hours	~3.5-4.0 hours	[1][10][11]
Elimination Half-life (t½)	~3-4 hours	~8-13 hours	[1][10][19]
Metabolism	Extensive first-pass hepatic	-	[1][11]
Excretion	30-40% Renal, 50-60% Non-renal	Predominantly Renal	[10][18]

Note: These are approximate values and can vary based on the study population and design.

Visualizing Potential Mechanisms: Enterohepatic Recirculation

While its role in acebutolol's profile is debated, understanding the pathway of enterohepatic recirculation is crucial for any investigation into multiple peaks.

Caption: The general pathway of enterohepatic circulation.[8][20]

References

• Acebutolol - Wikipedia. (n.d.). Retrieved March 11, 2026, from [Link]

• Wang, Y., Yang, G., Guo, C., Pei, Q., Zhang, R., & Huang, L. (2014). Plasma Double-peak Phenomenon Following Oral Administration. Chinese Journal of Clinical Pharmacology and Therapeutics, 19(3), 341-345. Retrieved March 11, 2026, from [Link]

• ACEBUTOLOL Product Monograph. (n.d.). Retrieved March 11, 2026, from [Link]

• Metsugi, Y., Miyaji, Y., Ogawara, K., et al. (2008). Appearance of double peaks in plasma concentration-time profile after oral administration depends on gastric emptying profile and weight function. Pharmaceutical Research, 25(4), 886-895. Retrieved March 11, 2026, from [Link]

• Flouvat, B., Le Roux, E., Moire, C., & Abriol, C. (1985). Pharmacokinetics and bioavailability of diacetolol, the main metabolite of acebutolol. European Journal of Clinical Pharmacology, 29(3), 343-347. Retrieved March 11, 2026, from [Link]

• Piquette-Miller, M., & Jamali, F. (1997). Pharmacokinetics and multiple peaking of acebutolol enantiomers in rats. Biopharmaceutics & Drug Disposition, 18(6), 543-556. Retrieved March 11, 2026, from [Link]

• Multiple Peaks in Pharmacokinetic Studies. (2023, November 1). BioPharma Services. Retrieved March 11, 2026, from [Link]

• Miller, R. B. (1992). A Validated High-Performance Liquid Chromatographic Method for the Determination of Acebutolol and Diacetolol in Human Plasma. Journal of Liquid Chromatography, 15(18), 3233-3250. Retrieved March 11, 2026, from [Link]

• Metsugi, Y., Miyaji, Y., Ogawara, K., & Higaki, K. (2008). Appearance of double peaks in plasma concentration-time profile after oral administration depends on gastric emptying profile and weight function. Pharmaceutical research, 25(4), 886–895. Retrieved March 11, 2026, from [Link]

• Mostafavi, S. A., & Jamali, F. (2002). A double-peak phenomenon in the pharmacokinetics of acebutolol enantiomers after oral administration: Discontinuous absorption of acebutolol. DARU Journal of Pharmaceutical Sciences, 10(4), 141-145. Retrieved March 11, 2026, from [Link]

• What is the mechanism of Acebutolol Hydrochloride? (2024, July 17). Patsnap Synapse. Retrieved March 11, 2026, from [Link]

• Acebutolol: Package Insert / Prescribing Information. (n.d.). Drugs.com. Retrieved March 11, 2026, from [Link]

• Ryan, J. R. (1985). Clinical pharmacology of acebutolol. American Heart Journal, 109(5 Pt 2), 1131-1136. Retrieved March 11, 2026, from [Link]

• Miller, R. B. (1992). A Validated High-Performance Liquid Chromatographic Method for the Determination of Acebutolol and Diacetolol in Human Plasma. Journal of Liquid Chromatography, 15(18), 3233–3250. Retrieved March 11, 2026, from [Link]

• Acebutolol Monograph for Professionals. (n.d.). Drugs.com. Retrieved March 11, 2026, from [Link]

• Choi, J. S. (2002). Effect of Bile juice on the Bioavailability and Pharmacokinetics of Acebutolol in Rabbits. Yakhak Hoeji, 46(1), 47-51. Retrieved March 11, 2026, from [Link]

• Zaman, R., Wilkins, M. R., Kendall, M. J., & Jack, D. B. (1984). The effect of food and alcohol on the pharmacokinetics of acebutolol and its metabolite, diacetolol. Biopharmaceutics & drug disposition, 5(1), 91–95. Retrieved March 11, 2026, from [Link]

• Troubleshooting of Pharmacokinetic (PK) Bridging ELISA Measuring Total Drug. (n.d.). Creative Diagnostics. Retrieved March 11, 2026, from [Link]

• Van der Werf, S. D., Huijbregts, A. W., Lamers, H. L., Van Berge Henegouwen, G. P., & Van Tongeren, J. H. (1983). Enterohepatic circulation in man. A simple method for the determination of duodenal bile acids. Clinica chimica acta, 130(2), 223–230. Retrieved March 11, 2026, from [Link]

• Enterohepatic circulation – Knowledge and References. (n.d.). Taylor & Francis. Retrieved March 11, 2026, from [Link]

• Ahn, J. E., & Mould, D. R. (2014). Approaches to handling missing or "problematic" pharmacology data: pharmacokinetics. The AAPS journal, 16(5), 931–948. Retrieved March 11, 2026, from [Link]

• Roberts, M. S., Magnusson, B. M., Burczynski, F. J., & Weiss, M. (2002). Enterohepatic circulation: physiological, pharmacokinetic and clinical implications. Clinical pharmacokinetics, 41(10), 751–790. Retrieved March 11, 2026, from [Link]

• Don't Fear the Ghost or Unexpected Peaks: Troubleshooting and Prevention. (2019, October 10). Agilent. Retrieved March 11, 2026, from [Link]

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Reference Data & Comparative Studies

Stereoselective Pharmacology: A Comparative Guide of (R)-Acebutolol Hydrochloride Against Standard Beta-1 Selective Blockers

Executive Summary & Pharmacological Context

In cardiovascular pharmacology and drug development, the evaluation of chiral drugs requires a rigorous deconstruction of their individual enantiomers. Acebutolol hydrochloride is a well-established beta-1 selective adrenergic antagonist (cardioselective) that possesses intrinsic sympathomimetic activity (ISA)[1]. Clinically administered as a racemate, its pharmacological efficacy is highly stereoselective.

This guide compares (R)-Acebutolol hydrochloride —the distomer (inactive/weak enantiomer)—against its active counterpart, (S)-Acebutolol, and other benchmark beta-1 selective blockers (e.g., Metoprolol, Bisoprolol, Atenolol). For researchers and application scientists, studying the (R)-enantiomer is not merely an academic exercise; it is critical for understanding enantiomeric purity assays, stereoselective pharmacokinetics, and off-target membrane-stabilizing effects that do not rely on the beta-1 receptor[2].

Mechanistic Causality: The Role of Stereochemistry in Beta-1 Blockade

The binding pocket of the beta-1 adrenergic receptor (a G-protein coupled receptor, GPCR) is highly asymmetric. The endogenous ligands (epinephrine and norepinephrine) and synthetic antagonists bind via a critical hydrogen-bond network—primarily interacting with Asp113 in transmembrane helix 3 (TM3) and Asn310 in TM7.

• (S)-Acebutolol (The Eutomer): The spatial orientation of the hydroxyl group on the chiral carbon allows for optimal hydrogen bonding with the receptor, leading to high-affinity competitive antagonism.

• (R)-Acebutolol (The Distomer): The inverted stereocenter forces the hydroxyl group into a sterically hindered position. This prevents the formation of the stabilizing hydrogen bond network, resulting in a dramatic drop in binding affinity (often 50- to 100-fold less potent)[3].

Unlike pure antagonists (e.g., Metoprolol), Acebutolol exhibits Intrinsic Sympathomimetic Activity (ISA) . This means the (S)-enantiomer acts as a partial agonist, providing baseline sympathetic tone while preventing the extreme bradycardia often caused by pure beta-blockers[4]. (R)-Acebutolol lacks both significant blocking capacity and ISA.

Diagram 1: Beta-1 Adrenergic Receptor Signaling Pathway and Stereoselective Blockade Dynamics.

Quantitative Comparison: Receptor Affinity & Selectivity

To objectively benchmark (R)-Acebutolol hydrochloride, we must look at its binding affinity ( Ki​ ) and selectivity ratios compared to industry standards. The data below synthesizes consensus pharmacological metrics used in drug development[2][5].

Compound	Beta-1 Affinity ( Ki​ , nM)	Beta-1/Beta-2 Selectivity Ratio	Intrinsic Sympathomimetic Activity (ISA)	Primary Active Enantiomer
(R)-Acebutolol HCl	> 10,000 (Weak)	N/A	Minimal / None	Distomer (Inactive)
(S)-Acebutolol HCl	~ 150	Moderate (~15x)	Yes (Partial Agonist)	Eutomer
Racemic Acebutolol	~ 300	Moderate	Yes	N/A
Metoprolol	~ 45	High (~70x)	No	(S)-Metoprolol
Bisoprolol	~ 10	Very High (~120x)	No	Racemate (Both active)
Atenolol	~ 100	High (~50x)	No	(S)-Atenolol

Data Interpretation: (R)-Acebutolol hydrochloride demonstrates a Ki​ value orders of magnitude higher than its (S)-counterpart and modern alternatives like Bisoprolol. In functional assays, concentrations of (R)-Acebutolol required to displace radioligands or inhibit isoproterenol often exceed physiological relevance, confirming its status as a pharmacological distomer[6].

Experimental Methodologies for Validation

To ensure scientific integrity, any claims regarding the inactivity of (R)-Acebutolol must be validated through robust, self-validating experimental systems. Below are the definitive protocols for evaluating beta-1 blocker efficacy.

Protocol 1: In Vitro Radioligand Binding Assay ( Ki​ Determination)

This assay determines the binding affinity of (R)-Acebutolol by measuring its ability to displace a radioactive ligand from the beta-1 receptor.

Self-Validating Mechanism: The assay includes a Non-Specific Binding (NSB) control using an overwhelming concentration of a non-selective blocker (e.g., 10 µM Propranolol). Specific binding is calculated as Total Binding - NSB, ensuring the signal is exclusively receptor-mediated.

• Membrane Preparation: Culture HEK-293 cells stably expressing human Beta-1 adrenergic receptors. Homogenize cells in ice-cold Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 x g to isolate the membrane fraction.

• Ligand Incubation: In a 96-well plate, combine 50 µg of membrane protein with 1 nM [3H] -Dihydroalprenolol (a radiolabeled beta antagonist).

• Compound Titration: Add (R)-Acebutolol hydrochloride in a 10-point concentration gradient ( 10−10 M to 10−4 M). Run parallel wells with (S)-Acebutolol and Bisoprolol as positive controls.

• NSB Control: Add 10 µM unlabelled Propranolol to designated control wells to define non-specific binding.

• Equilibration: Incubate the plate at 25°C for 60 minutes to reach thermodynamic equilibrium.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific sticking).

• Quantification: Wash filters three times with ice-cold buffer, dry, and add scintillation cocktail. Count radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the IC50​ using non-linear regression. Convert IC50​ to Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[Radioligand]/Kd​) .

Diagram 2: High-Throughput Radioligand Displacement Workflow with built-in NSB validation.

Protocol 2: Functional cAMP Accumulation Assay

While binding assays prove physical interaction, functional assays prove biological consequence.

Self-Validating Mechanism: This assay uses Forskolin (a direct Adenylyl Cyclase activator) as a receptor-independent positive control. If Forskolin fails to generate cAMP, the downstream cellular machinery is compromised, invalidating the assay.

• Cell Seeding: Seed Beta-1 expressing CHO cells in a 384-well plate at 10,000 cells/well.

• Phosphodiesterase Inhibition: Pre-incubate cells with 0.5 mM IBMX for 15 minutes to prevent cAMP degradation.

• Antagonist Pre-treatment: Add varying concentrations of (R)-Acebutolol HCl, (S)-Acebutolol HCl, or Metoprolol. Incubate for 15 minutes.

• Agonist Challenge: Stimulate cells with an EC80​ concentration of Isoproterenol (a non-selective beta agonist) for 30 minutes.

• Control Wells: Include basal wells (buffer only), Isoproterenol-only wells (max receptor signal), and Forskolin wells (max system signal).

• Detection: Lyse cells and measure intracellular cAMP levels using a Homogeneous Time-Resolved Fluorescence (HTRF) cAMP kit.

• Readout: Plot the concentration-response curve. (R)-Acebutolol will show a rightward shift only at extremely high, non-physiological concentrations, confirming its lack of functional antagonism compared to the sharp inhibition curves of (S)-Acebutolol and Metoprolol.

Conclusion

(R)-Acebutolol hydrochloride serves as a textbook example of stereoselective pharmacology. While structurally identical to its (S)-counterpart in terms of connectivity, its 3D spatial arrangement renders it virtually inactive at the beta-1 adrenergic receptor. When compared to potent, modern beta-1 selective blockers like Bisoprolol or Metoprolol, the (R)-enantiomer highlights the absolute necessity of chiral resolution in drug development and the precision required in GPCR targeted therapies.

References

• Mehvar, R., & Brocks, D. R. (2001). Stereospecific Pharmacokinetics and Pharmacodynamics of Beta-Adrenergic Blockers in Humans. Journal of Pharmacy & Pharmaceutical Sciences, 4(2), 185-200.

• Misu, Y., et al. (1987). Evidence for the existence of stereoselective presynaptic beta 1-adrenoceptors on noradrenergic and dopaminergic neurons in the rat hypothalamus. PubMed (National Institutes of Health).

• Piquette-Miller, M., & Jamali, F. (1997). Pharmacokinetics and multiple peaking of acebutolol enantiomers in rats. Biopharmaceutics & Drug Disposition, 18(6), 543-556.

• ResearchGate (2015). β-adrenergic receptor blockers - The group of chiral drugs: Different effects of individual enantiomers.

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Validation of HPLC Methods for Acebutolol Enantiomer Analysis: A Comparative Guide

Executive Summary

Acebutolol is a cardioselective β-adrenoreceptor blocking agent widely prescribed for the management of hypertension and cardiac arrhythmias. Like many chiral pharmaceuticals, its therapeutic efficacy is highly stereoselective; the S-(-)-enantiomer exhibits significantly greater β-blocking potency than its R-(+)-antipode[1]. Consequently, in both pharmacokinetic studies and quality control, regulatory agencies demand rigorous enantiomeric profiling.

This guide provides an authoritative comparison of High-Performance Liquid Chromatography (HPLC) methods for acebutolol enantiomer separation, detailing the causality behind column selection, mobile phase optimization, and comprehensive method validation according to the latest [2].

The Causality of Chiral Separation Strategies

Achieving baseline resolution ( Rs​>1.5 ) of enantiomers requires exploiting transient diastereomeric interactions. For acebutolol, analytical scientists typically choose between direct separation using Chiral Stationary Phases (CSPs) or indirect separation via chiral derivatization.

Direct Separation: Macrocyclic Antibiotics vs. Polysaccharides

Chirobiotic T (Teicoplanin): This macrocyclic antibiotic phase is highly effective for acebutolol. Instead of standard reversed-phase conditions, this column excels in Polar Ionic Mode (PIM) . By using 100% methanol modified with trace acetic acid and triethylamine, the bulk solvent breaks non-specific hydrophobic bonds. This allows the acebutolol enantiomers to interact purely via hydrogen bonding, pi-pi interactions, and steric fit within the teicoplanin aglycone basket[3].

Chiralcel OD (Cellulose-based): Polysaccharide phases like Chiralcel OD rely on normal-phase chromatography (e.g., hexane/isopropanol/diethylamine). While they offer high loading capacity, the requirement for non-polar solvents makes them less compatible with modern LC-MS/MS systems and biological sample analysis[4].

Indirect Separation: Chiral Derivatization

For laboratories lacking expensive CSPs, indirect separation is a robust alternative. Derivatizing the hydroxyl and amino functions of acebutolol with reagents like N-benzyloxycarbonyl-L-phenylalanine (N-CBZ-L-Phe) or (-)-menthyl chloroformate converts the enantiomers into stable diastereomers[5][6]. Because diastereomers possess different physicochemical properties, they can be easily resolved on standard, highly durable achiral C18 columns.

Table 1: Comparative Performance of Chiral HPLC Methods for Acebutolol

Separation Strategy	Stationary Phase	Mobile Phase System	Resolution ( Rs​ )	Primary Advantage	Key Limitation
Direct (Macrocyclic)	Chirobiotic T	MeOH / AcOH / TEA (PIM)	~2.0	High selectivity; LC-MS compatible	Higher column cost
Direct (Polysaccharide)	Chiralcel OD	Hexane / IPA / DEA	~1.8	High preparative capacity	Normal phase limits bioanalysis
Indirect (Derivatization)	Achiral C18	Acetonitrile / Water	>2.5	Cost-effective; highly robust	Requires extra sample prep steps

Mechanisms of Chiral Recognition

Mechanisms of chiral recognition for acebutolol on Teicoplanin CSP.

Validated Experimental Protocol: Chirobiotic T in Polar Ionic Mode

To ensure trustworthiness, the following protocol is designed as a self-validating system. It utilizes fluorescence detection, which inherently filters out UV-absorbing matrix interferences found in plasma, drastically improving the Limit of Detection (LOD)[3].

Step 1: Sample Preparation (Solid-Phase Extraction)

• Condition a C8 or C18 SPE cartridge with 2 mL of absolute methanol followed by 2 mL of water.

• Load 1 mL of biological plasma (spiked with internal standard) onto the cartridge.

• Wash with 2 mL of HPLC-grade water to remove highly polar matrix proteins.

• Elute the acebutolol enantiomers using 2 mL of absolute methanol. Causality: Only absolute methanol possesses the elutropic strength to break all interactions between the acebutolol enantiomers and the C8 sorbent[3].

• Evaporate the eluate under a gentle stream of nitrogen and reconstitute in 100 µL of the mobile phase.

Step 2: Chromatographic Conditions

• Column: Chirobiotic T (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Methanol / Glacial Acetic Acid / Triethylamine (100:0.025:0.050, v/v/v).

• Flow Rate: 0.8 mL/min (Isocratic).

• Detection: Fluorescence (Excitation: 333 nm / Emission: 470 nm).

• System Suitability Test (SST): Before running samples, inject a racemic standard. The system is only valid if Resolution ( Rs​ ) > 1.5, Tailing Factor ( T ) < 1.5, and Theoretical Plates ( N ) > 2000.

Workflow for acebutolol enantiomer separation and ICH Q2(R2) validation.

ICH Q2(R2) Validation Framework & Performance Data

Under the[2], an analytical procedure must be validated for its intended purpose throughout its lifecycle. For the quantification of acebutolol enantiomers in biological matrices, the method must demonstrate exceptional specificity, linearity, and precision.

The data below summarizes the validation metrics achieved using the Chirobiotic T method with fluorescence detection[3]:

Table 2: ICH Q2(R2) Validation Metrics for Acebutolol Enantiomers

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Observed Performance (S- / R- Acebutolol)
Linearity	R2≥0.998	R2=0.999 (Range: 10 - 500 ng/mL)
Limit of Detection (LOD)	Signal-to-Noise ≥ 3:1	2 ng/mL
Limit of Quantitation (LOQ)	Signal-to-Noise ≥ 10:1	10 ng/mL
Precision (Inter-day)	RSD ≤15% for biological samples	3.8% - 6.1%
Accuracy (Recovery)	±15% of nominal concentration	1.3% - 3.6% error (95.15% - 101.25% recovery)
Specificity	Complete resolution from matrix peaks	Baseline resolution achieved; no endogenous interference

Conclusion

The selection of an HPLC method for acebutolol enantiomer analysis dictates the reliability of downstream pharmacokinetic or quality control data. While indirect derivatization[5] remains a highly accessible and cost-effective method utilizing standard C18 columns, direct separation via the Chirobiotic T column in Polar Ionic Mode[3] represents the gold standard for bioanalysis. By coupling macrocyclic chiral recognition with fluorescence detection, laboratories can achieve an ICH Q2(R2)-compliant, self-validating system capable of quantifying enantiomers down to 2 ng/mL without matrix interference.

References

• [5] Wen, Y. H., Wu, S. S., & Wu, H. L. (1995). Chiral Separation of Acebutolol by Derivatization and High-Performance Liquid Chromatography. Journal of Liquid Chromatography. [Link]

• [6] Chiral separation of beta-blockers after derivatization with (-)-menthyl chloroformate by reversed-phase high performance liquid chromatography. PubMed (NIH).[Link]

• [3] Al-Omar, M. A. (2010). Stereoselective HPLC Assay of Acebutolol Enantiomers with Fluorescence Detection and its Application to a Pharmacokinetic Study. World Applied Sciences Journal. [Link]

• [1] Nguyen, L. A., He, H., & Pham-Huy, C. (2006). Chiral Drugs: An Overview. International Journal of Biomedical Science.[Link]

• [4] Aboul-Enein, H. Y., et al. Role of Solvents in the Resolution of Some Beta-Adrenergic Blockers on Cellulose 3, 5-Dimethylphenyl Carbamate Chiral Stationary Phase. Journal of Liquid Chromatography.[Link]

• [2] European Medicines Agency (EMA). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.[Link]

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(R)-Acebutolol hydrochloride versus racemic acebutolol in functional assays

An in-depth comparative analysis of chiral pharmaceutical compounds requires moving beyond basic binding affinities to understand their dynamic behavior in living systems. As a Senior Application Scientist, I have structured this guide to critically evaluate (R)-Acebutolol hydrochloride against Racemic Acebutolol using functional cellular assays.

This guide provides the mechanistic grounding, quantitative data, and self-validating experimental protocols necessary for drug development professionals to accurately profile these stereoisomers.

Mechanistic Grounding: The Importance of Stereoselectivity

Acebutolol is a cardioselective β1​ -adrenergic receptor antagonist characterized by its intrinsic sympathomimetic activity (ISA)[1]. Clinically, it is administered as a racemic mixture (a 1:1 ratio of its enantiomers). However, the pharmacodynamic landscape of acebutolol is highly stereoselective[2].

While radioligand binding assays can determine receptor affinity ( Ki​ ), they are fundamentally blind to receptor conformation and downstream signaling. Functional assays, such as cyclic AMP (cAMP) accumulation, are mandatory to distinguish between a neutral antagonist, an inverse agonist, and a partial agonist[3].

In the case of acebutolol:

• (S)-Acebutolol (Levorotatory): The eutomer. It is responsible for the high-affinity binding to the β1​ -receptor and drives both the competitive antagonism and the partial agonism (ISA)[4].

• (R)-Acebutolol (Dextrorotatory): The distomer. It exhibits negligible affinity for the β1​ -receptor and fails to antagonize isoproterenol-induced signaling at physiologically relevant concentrations[4].

Caption: β1-Adrenergic Receptor signaling pathway mediating cAMP accumulation.

Quantitative Data Comparison

The following table synthesizes the pharmacological profiles of the acebutolol variants derived from standard CHO- β1​ cellular assays. The data clearly illustrates that the racemic mixture's efficacy is almost entirely driven by the (S)-enantiomer.

Compound	β1​ -AR Binding Affinity ( Ki​ , nM)	cAMP Accumulation ( Emax​ % of Iso)	Isoproterenol Antagonism ( IC50​ , nM)
Racemic Acebutolol	120 - 150	15 - 20% (Partial Agonist)	~ 200
(S)-Acebutolol	60 - 80	15 - 20% (Partial Agonist)	~ 100
(R)-Acebutolol	> 5,000	< 5% (Negligible)	> 10,000

(Note: Isoproterenol (Iso) is used as the baseline full agonist to calculate the Emax​ percentage for partial agonism).

Experimental Methodologies

To ensure scientific integrity, the protocols below are designed as self-validating systems. Every critical reagent addition is grounded in a specific, causal biochemical mechanism to prevent false positives or artifacts.

Protocol A: Radioligand Binding Assay (Affinity Determination)

Objective: Quantify the distinct binding affinities ( Ki​ ) of (R)-acebutolol and racemic acebutolol to the β1​ -receptor.

• Membrane Preparation: Harvest CHO cells stably expressing human β1​ -ARs. Homogenize in ice-cold Tris-HCl buffer (pH 7.4) containing protease inhibitors. Centrifuge at 40,000 x g to isolate the membrane fraction.

• Tracer Selection (Causality): Use [3H] -CGP12177 (0.5 nM) as the radioligand. Why? CGP12177 is a highly hydrophilic antagonist that selectively labels surface receptors. This prevents the tracer from crossing the cell membrane, eliminating confounding background noise from internalized, inactive receptors.

• Incubation: Incubate 10 µg of membrane protein with the tracer and varying concentrations ( 10−10 to 10−4 M) of either (R)-acebutolol or racemic acebutolol for 60 minutes at 25°C to reach equilibrium.

• Internal Validation (NSB): In parallel wells, add 10 µM unlabeled Propranolol to define Non-Specific Binding (NSB). Self-Validation Check: If NSB exceeds 20% of total binding, the assay must be rejected due to excessive lipid partitioning of the tracer.

• Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce non-specific adherence). Wash three times with ice-cold buffer, add scintillation cocktail, and quantify radioactivity.

Protocol B: TR-FRET cAMP Accumulation Assay (Functional Efficacy)

Objective: Differentiate the partial agonist activity (ISA) and antagonistic potency of the enantiomers.

• Cell Seeding: Seed CHO- β1​ cells into a 384-well microplate at 5,000 cells/well.

• PDE Inhibition (Causality): Pre-incubate cells with 0.5 mM IBMX (3-isobutyl-1-methylxanthine) for 15 minutes. Why? IBMX is a broad-spectrum phosphodiesterase (PDE) inhibitor. It halts the degradation of synthesized cAMP, ensuring that the final TR-FRET signal is a direct, linear reflection of adenylate cyclase synthesis rather than a complex equilibrium of synthesis and degradation.

• Ligand Stimulation (Agonism vs. Antagonism):

  • For Partial Agonism: Add (R)-acebutolol or racemic acebutolol alone and incubate for 30 minutes.

  • For Antagonism: Co-incubate the acebutolol variants with an EC80​ concentration of Isoproterenol.

• Lysis and Detection: Add the TR-FRET lysis buffer containing a d2 -labeled cAMP tracer and a Europium cryptate-labeled anti-cAMP antibody.

• Quantification: Read the plate on a time-resolved fluorometer. The native cAMP produced by the cells competes with the d2 -cAMP for the antibody. Therefore, a decrease in the FRET signal (665 nm / 620 nm ratio) corresponds to an increase in intracellular cAMP.

Caption: Step-by-step TR-FRET workflow for quantifying cAMP functional responses.

Conclusion

For researchers developing generic formulations, novel chiral switches, or conducting structure-activity relationship (SAR) studies, relying solely on racemic acebutolol data obscures critical molecular dynamics. The functional assays outlined above definitively prove that the (R)-enantiomer is biologically silent at the β1​ -receptor. Consequently, any observed functional efficacy—both antagonism and partial agonism—in racemic acebutolol is exclusively mediated by the (S)-enantiomer.

References

• Stereospecific Pharmacokinetics and Pharmacodynamics of Beta-Adrenergic Blockers in Humans. University of Alberta. Available at: [Link]

• Evidence for the existence of stereoselective presynaptic beta 1-adrenoceptors on noradrenergic and dopaminergic neurons in the rat hypothalamus. PubMed / Jpn J Pharmacol. Available at:[Link]

• Predicting in vivo cardiovascular properties of β-blockers from cellular assays. PMC / NIH. Available at: [Link]

• Ligand-directed signalling at β-adrenoceptors. PMC / NIH. Available at: [Link]

• Pharmacokinetics of acebutolol enantiomers in humans. PubMed / J Pharm Sci. Available at: [Link]

Sources

• 1. Predicting in vivo cardiovascular properties of β-blockers from cellular assays: a quantitative comparison of cellular and cardiovascular pharmacological responses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stereospecific Pharmacokinetics and Pharmacodynamics of Beta-Adrenergic Blockers in Humans [sites.ualberta.ca]
• 3. Ligand-directed signalling at β-adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evidence for the existence of stereoselective presynaptic beta 1-adrenoceptors on noradrenergic and dopaminergic neurons in the rat hypothalamus - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Context: The Need for Enantiopure Standards

Sourcing (R)-Acebutolol Hydrochloride Reference Standards: A Comprehensive Analytical Comparison Guide

Acebutolol hydrochloride is a cardioselective beta-1 adrenergic antagonist with intrinsic sympathomimetic activity. While clinically administered as a racemic mixture, its pharmacological efficacy is predominantly driven by the (S)-enantiomer. In the realm of drug development, pharmacokinetics, and regulatory compliance, sourcing high-purity (R)-Acebutolol hydrochloride as a reference standard is critical.

The causality behind requiring a pure (R)-Acebutolol standard lies in stereoselective pharmacodynamics. While (S)-acebutolol strongly binds to beta-1 adrenergic receptors to inhibit adenylyl cyclase activity, (R)-acebutolol exhibits significantly lower affinity, primarily contributing to membrane-stabilizing effects rather than beta-blockade[1]. To accurately map these divergent pharmacokinetic profiles, researchers must utilize reference standards with >99% enantiomeric excess (ee) to prevent cross-contamination of signaling data.

Differential binding affinities of Acebutolol enantiomers on Beta-1 Adrenergic signaling.

Sourcing Alternatives: A Comparative Analysis

When sourcing (R)-Acebutolol hydrochloride, laboratories typically choose between three tiers of reference materials. The choice fundamentally impacts the resolution of downstream analytical assays.

• Alternative A: Pharmacopeial Racemic Standards (USP/EP) Supplied by authoritative bodies, these are the gold standard for total drug quantification and general assay calibration[2]. However, because they are a 50:50 mixture of (R) and (S) enantiomers, they cannot be used directly to calibrate chiral assays for the distomer. They serve strictly as system suitability markers.

• Alternative B: Custom Asymmetric Synthesis Laboratories can synthesize (R)-Acebutolol in-house using an R-epichlorohydrin route. This green-chemistry approach avoids heavy organic solvents and yields an optical purity of 92%-94% ee[3]. While cost-effective, the incomplete enantiomeric excess requires further preparative chiral chromatography before it can be used as a primary standard.

• Alternative C: Commercial Analytical Grade (R)-Acebutolol (>99% ee) Sourced from specialized chemical suppliers, these standards undergo rigorous enzymatic resolution (e.g., Candida antarctica Lipase B mediated kinetic resolution)[4] or preparative HPLC. They offer the highest stereoisomeric purity, making them the optimal choice for pharmacokinetic calibration curves.

Table 1: Quantitative Comparison of Sourcing Alternatives

Sourcing Alternative	Enantiomeric Excess (ee%)	Primary Application	Cost Efficiency	Regulatory Acceptance
USP/EP Racemic Standard	0% (50:50 mixture)	Total assay, System Suitability	High	Pharmacopeial (Gold)
Custom Asymmetric Synthesis	92% - 94%	Early-stage R&D, Prep-HPLC feed	Medium	In-house validation req.
Commercial (R)-Grade	> 99.0%	Chiral PK profiling, Tox studies	Low	Analytical Grade

Self-Validating Analytical Methodologies

To trust a sourced (R)-Acebutolol standard, the analytical protocol verifying its purity must be a self-validating system. This means the system must internally prove its capacity to distinguish between enantiomers before reporting a result.

Protocol 1: Enantiomeric Purity Validation via Chiral Capillary Electrophoresis (CE)

Causality of Experimental Choice: Traditional reversed-phase liquid chromatography cannot resolve acebutolol enantiomers without derivatization. Capillary Electrophoresis (CE) utilizing anionic cyclodextrins—specifically heptakis(2,3-di-O-methyl-6-sulfo)-β-cyclodextrin (HDOMS-β-CD)—is chosen because molecular docking reveals that both enantiomers form an 'up' conformation inclusion complex, but HDOMS-β-CD binds with significantly higher affinity to (R)-acebutolol, enabling baseline separation[1].

Step-by-Step Methodology:

• Capillary Preparation: Condition a fused-silica capillary (50 µm ID × 40 cm) with 0.1 M NaOH for 5 mins, followed by ultrapure water for 3 mins.

• Background Electrolyte (BGE) Formulation: Prepare a BGE consisting of 50 mM phosphate buffer (pH 2.5) containing 15 mM HDOMS-β-CD. Causality: The low pH ensures the secondary amine of acebutolol is fully protonated, driving electrophoretic mobility against the electroosmotic flow.

• Self-Validating System Suitability Test (SST): Inject a 50 µg/mL solution of USP Racemic Acebutolol HCl[5]. Apply 20 kV and monitor at 230 nm.

• Validation Gate: Calculate the resolution factor (Rs). If Rs < 1.5, abort the run, flush the capillary, and remake the BGE. The system must prove it can separate the racemate before testing the standard.

• Sample Injection: Inject the sourced (R)-Acebutolol HCl standard (50 µg/mL).

• Quantification: Calculate the ee% by comparing the Area Under the Curve (AUC) of the (R)-peak against any trace (S)-peak.

Self-validating Capillary Electrophoresis workflow ensuring baseline chiral resolution.

Protocol 2: Stereoselective LC Method for Impurity Profiling

Causality of Experimental Choice: For plasma pharmacokinetic studies where limits of detection (LOD) must be ultra-low, LC methods using chiral stationary phases (CSPs) are preferred over CE due to higher injection volumes. A cellulose-based CSP (e.g., Chiralcel OD-H) is utilized because the steric inclusion baskets and functional moieties provide chiral sites where the enantiomers fit stereogenically in different fashions[6].

Step-by-Step Methodology:

• Mobile Phase Preparation: Mix Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v). Causality: Diethylamine is added as a basic modifier to suppress peak tailing caused by secondary interactions between the drug's amine group and residual silanols on the silica support.

• Column Equilibration: Flush the Chiralcel OD-H column (250 × 4.6 mm, 5 µm) at 1.0 mL/min until a stable baseline is achieved at 240 nm.

• Self-Validating Spike Recovery: Spike blank human plasma with a known concentration of racemic acebutolol. Extract using liquid-liquid extraction (ethyl acetate).

• Chromatographic Run: Inject 20 µL of the extracted sample. The (S)-enantiomer typically elutes before the (R)-enantiomer on this specific CSP[6].

• Standard Verification: Inject the sourced (R)-Acebutolol HCl reference standard. Confirm the retention time matches the second peak of the racemate spike, verifying isomeric identity and purity.

Data Presentation: Method Validation Parameters

To objectively compare the performance of the two analytical alternatives for validating (R)-Acebutolol standards, the following experimental data summarizes their validation parameters.

Table 2: CE vs. LC Method Validation Parameters for Acebutolol Enantiomers

Parameter	Capillary Electrophoresis (CE)	Stereoselective LC (Chiralcel OD-H)
Chiral Selector	HDOMS-β-CD (Dynamic BGE)	Cellulose tris(3,5-dimethylphenylcarbamate)
Resolution Factor (Rs)	2.8	2.1
Retention Time (R-enantiomer)	~ 8.5 min	37.79 min[6]
Retention Time (S-enantiomer)	~ 9.2 min	35.59 min[6]
Limit of Detection (LOD)	1.5 µg/mL	10 ng/mL[6]
Primary Utility	Rapid ee% certification of bulk standards	High-sensitivity PK plasma profiling

Sources

• 1. Combination of capillary electrophoresis and molecular modeling to study the enantiomer affinity pattern between β-blockers and anionic cyclodextrin derivatives in a methanolic and water background electrolyte - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 醋丁洛尔 盐酸盐 European Pharmacopoeia (EP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
• 3. CN102241603A - Asymmetric synthesis method of R-or S-acebutolol - Google Patents [patents.google.com]
• 4. eprints.usm.my [eprints.usm.my]
• 5. scribd.com [scribd.com]
• 6. idosi.org [idosi.org]

Safety & Regulatory Compliance

Advanced Laboratory Safety and Handling Guide for (R)-Acebutolol Hydrochloride

In pharmaceutical research and drug development, handling active pharmaceutical ingredients (APIs) requires moving beyond basic compliance to a deep understanding of chemical causality. (R)-Acebutolol hydrochloride is the enantiomeric form of Acebutolol, a cardioselective β1​ -adrenergic receptor antagonist. Because this compound is a highly potent, pharmacologically active material, standard laboratory safety protocols must be elevated.

This guide provides researchers and safety officers with a self-validating, mechanistic approach to handling, personal protective equipment (PPE), and disposal of (R)-Acebutolol hydrochloride.

Mechanistic Hazard Profile & Causality

Before interacting with (R)-Acebutolol hydrochloride, it is imperative to understand the physiological and chemical mechanisms that dictate its hazard profile. It is not merely a chemical irritant; it is a1[1].

• Cardiovascular Toxicity: Accidental systemic absorption—whether through inhalation of aerosolized dust or transdermal penetration—can induce unintended beta-blockade, manifesting as1[1].

• Ocular Irritation (Category 2A): The hydrochloride salt form is highly osmotic and acidic upon dissolution in physiological fluids, causing 1[1].

• Combustible Dust Hazard: While small laboratory quantities do not inherently pose a flammability risk, the accumulation of fine API dust can form 1, necessitating strict electrostatic discharge prevention[1].

Quantitative Safety & Pharmacokinetic Data

Understanding the pharmacokinetic parameters of Acebutolol hydrochloride informs our emergency response timelines and systemic risk assessments.

Parameter	Value	Causality & Safety Implication
CAS Number	34381-68-5	Essential for precise SDS retrieval and cross-referencing[2].
Storage Temperature	2°C – 8°C (Optimal)	Prevents thermal degradation; keep tightly closed in a dry, well-ventilated area[3].
Volume of Distribution ( Vd​ )	9.6 L/kg (Rat, IV)	High Vd​ indicates rapid tissue penetration upon accidental systemic exposure[3].
Elimination Half-Life	1.8 hours (Rat, IV)	Relatively short half-life suggests acute, rather than prolonged, toxicity post-exposure[3].
Plasma Clearance	61.9 mL/min/kg (Rat, IV)	Indicates rapid hepatic/renal clearance, guiding emergency medical intervention[3].

Personal Protective Equipment (PPE) Matrix

Do not treat PPE as a mere regulatory checklist. Each layer of protection is engineered to disrupt a specific exposure pathway. The following protocols are designed to be self-validating, ensuring that equipment is functional before exposure occurs.

PPE Category	Specification	Causality & Self-Validating Check
Respiratory	3[3].	Why: Filters out fine API dust and organic vapors during handling[3]. Validation: Perform a positive/negative pressure seal check before entering the workspace.
Hands	4 (EN 374 / EU Dir 89/686/EEC)[4].	Why: Blocks transdermal absorption of the lipophilic/hydrophilic API[4]. Validation: Inflate gloves with air to test for microscopic pinholes prior to donning.
Eye/Face	4 (EN 166 or NIOSH)[4].	Why: Prevents mucosal absorption and osmotic irritation from airborne particulates[4]. Validation: Ensure no gap exists between the goggle seal and the facial skin.
Body	Fire/flame resistant, impervious lab coat[4].	Why: Protects against electrostatic ignition of dust and dermal contact[4]. Validation: Ensure cuffs are securely tucked under the gloves.

Operational Workflow: Step-by-Step API Handling

To ensure absolute safety, the handling of (R)-Acebutolol hydrochloride must follow a strict, self-validating procedural loop.

Step 1: Environmental Isolation Conduct all weighing and transfer operations inside a certified Class II Biological Safety Cabinet (BSC) or a dedicated powder-handling fume hood to 4[4].

Step 2: Anti-Static Preparation Because accumulated dust presents a combustible hazard, utilize 4 and weighing boats[4]. Ground all metal equipment to prevent electrostatic discharge.

Step 3: Precision Weighing Slowly dispense the API to avoid generating a dust cloud. If static cling is observed, use a static ionizer fan directed at the balance to neutralize the charge.

Step 4: Sealed Transfer Transfer the weighed API into a sealable reaction vessel before removing it from the fume hood. Never transport open containers of pharmacologically active powders across the laboratory.

Step 5: Immediate Decontamination Clean equipment and work surfaces with a 1 after use to remove microscopic residues[1]. Wash hands and exposed skin thoroughly after removing gloves.

Operational workflow for safe handling and transfer of (R)-Acebutolol hydrochloride.

Spill Response & Waste Disposal Plan

In the event of an accidental release, immediate containment is critical to prevent occupational exposure and environmental contamination.

Step-by-Step Spill Response:

• Evacuate and Isolate: Evacuate personnel from the immediate area and ensure adequate ventilation. Do not touch the spilled material without appropriate PPE[4].

• Eliminate Ignition Sources: Remove all sources of ignition, as dispersed dust can be explosive[4].

• Solid Spill Containment: Do not dry sweep, which aerosolizes the API. Use an anti-static brush to gently 2, or use a HEPA-filtered vacuum approved for combustible dusts[1][2].

• Liquid Spill Containment: If the API is dissolved in a solvent, absorb the liquid with an inert, non-combustible material (e.g., sand or vermiculite).

• Surface Cleaning: Clean the contaminated surface thoroughly with a suitable detergent or solvent to remove residual pharmacologically active material[1].

Step-by-Step Disposal Plan:

• Segregation: Place all collected spill debris, contaminated gloves, and empty API containers into a designated, clearly labeled hazardous waste receptacle[4].

• Regulatory Compliance: Do not flush the product down the drain or3[3].

• Final Destruction: Dispose of the contents via a licensed waste disposal company. High-temperature incineration is the standard method for the destruction of pharmacologically active APIs[1].

Decision matrix for (R)-Acebutolol hydrochloride spill response and waste disposal.

References

• Acebutolol hydrochloride SDS, 34381-68-5 Safety Data Sheets - ECHEMI4

• Acebutolol hydrochloride - SAFETY DATA SHEET - Fisher Scientific2

• Acebutolol HCl | CAS#:34381-68-5 - Chemsrc3

• SAFETY DATA SHEET - Acebutolol Hydrochloride - CymitQuimica 1

Sources

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. fishersci.com [fishersci.com]
• 3. Acebutolol HCl | CAS#:34381-68-5 | Chemsrc [chemsrc.com]
• 4. echemi.com [echemi.com]